Comparative Pharmacology of N-Capped Nociceptin Analogs: For-RYYRIK-NH2 vs. Ac-RYYRIK-NH2
This guide provides an in-depth pharmacological comparison of For-RYYRIK-NH2 (Formyl-RYYRIK-NH2) and Ac-RYYRIK-NH2 (Acetyl-RYYRIK-NH2), two critical synthetic peptide ligands for the Nociceptin/Orphanin FQ Peptide (NOP)...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth pharmacological comparison of For-RYYRIK-NH2 (Formyl-RYYRIK-NH2) and Ac-RYYRIK-NH2 (Acetyl-RYYRIK-NH2), two critical synthetic peptide ligands for the Nociceptin/Orphanin FQ Peptide (NOP) receptor.
[1][2][3][4]
Executive Summary
The hexapeptide sequence Arg-Tyr-Tyr-Arg-Ile-Lys-NH2 (RYYRIK-NH2) represents a core scaffold for probing the Nociceptin (NOP) receptor, a non-opioid branch of the opioid receptor family. The pharmacological utility of this scaffold is dictated entirely by N-terminal capping .
Ac-RYYRIK-NH2 is the industry-standard partial agonist/antagonist . It exhibits a "paradoxical" profile: acting as a competitive antagonist in specific in vitro assays (e.g., GTP
S binding in brain membranes) while displaying agonist efficacy in in vivo locomotor assays.[1][2]
For-RYYRIK-NH2 is a highly specialized analog optimized for binding affinity . Structure-Activity Relationship (SAR) studies reveal that the formyl group (For-) provides a superior steric fit within the NOP receptor's binding pocket compared to the acetyl group, rendering it equipotent to the endogenous ligand Nociceptin in displacement assays.
This guide details the mechanistic divergence, structural logic, and experimental protocols required to utilize these ligands effectively.
Molecular Pharmacology & SAR Logic
The N-Terminal "Switch"
The NOP receptor possesses a hydrophobic binding pocket distinct from classical opioid receptors (MOP, DOP, KOP). The N-terminus of the ligand is the primary driver of affinity and activation.
Feature
For-RYYRIK-NH2
Ac-RYYRIK-NH2
H-RYYRIK-NH2 (Uncapped)
N-Cap Group
Formyl ()
Acetyl ()
Free Amine ()
Steric Size
Minimal (Optimized)
Small (Standard)
N/A (Charged)
Binding Affinity ()
~0.6 nM (High)
~1.5 nM (High)
>200 nM (Low)
Primary Utility
Affinity Reference
Functional Probe (Partial Agonist)
Negative Control
Receptor Interaction
Perfect hydrophobic pocket fill
Good fit; slight steric penalty
Electrostatic clash / Loss of H-bond
Mechanistic Divergence
Ac-RYYRIK-NH2 (The Functional Probe):
This ligand is defined by its efficacy (
) variance.
In Antagonism Mode: In rat brain membranes, it inhibits Nociceptin-induced G-protein activation.[2] It effectively "locks" the receptor without triggering the full conformational change required for maximal
coupling.
In Agonism Mode: In high-receptor-reserve systems (e.g., mouse colon or in vivo locomotor inhibition), it acts as an agonist. This makes it a biased ligand or partial agonist , highly sensitive to the specific tissue environment (receptor density and G-protein availability).
For-RYYRIK-NH2 (The Affinity Anchor):
Research by Matsushima et al. demonstrated that the Formyl group is the "Goldilocks" modification.
Steric Optimization: The acetyl group of Ac-RYYRIK-NH2 is slightly bulkier than the formyl group. The NOP receptor pocket prefers the smaller formyl moiety, resulting in a binding energy almost identical to the endogenous Nociceptin.
Causality: The drastic loss of affinity in the uncapped (H-RYYRIK) variant confirms that the amide bond at the N-terminus is not just a protecting group but a critical pharmacophore element interacting with specific receptor residues (likely via hydrogen bonding and hydrophobic packing).
Visualization of Signaling & SAR
N-Terminal Docking Logic
The following diagram illustrates the structural selection process at the NOP receptor binding pocket.
Caption: SAR hierarchy showing the critical role of N-capping size on NOP receptor affinity.
Functional Signaling Pathway
This diagram details the partial agonist pathway utilized by Ac-RYYRIK-NH2.[3]
Caption: Signal transduction pathway for Ac-RYYRIK-NH2 showing Gi/o coupling and cAMP inhibition.
Experimental Protocols (Self-Validating Systems)
Protocol A: Competitive Membrane Binding Assay
Purpose: To validate the affinity difference between For- and Ac- variants.
Self-Validation Step: Include Unlabeled Nociceptin as a positive control (
nM) and H-RYYRIK-NH2 as a negative control (low affinity).
Materials:
Membranes: CHO cells stably expressing human NOP receptor (hORL-1).
Radioligand:
-Nociceptin (or -Tyr14-Nociceptin).
Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM
, 0.5% BSA (critical to prevent peptide adsorption).
Result: Dose-dependent inhibition of Nociceptin signal.[5]
References
Matsushima, A., et al. (2008). Differential Receptor Recognition by Dmt-Containing Enkephalin Dimers Cross-Linked by Phenylenediamines. Peptide Science, 2007.[3] (Source of For-RYYRIK-NH2 binding data).
Berger, H., et al. (1999).[8] Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ. British Journal of Pharmacology, 126(2), 555–558.[8]
Gündüz, O., et al. (2006).[5] In vitro and in vivo pharmacological characterization of the nociceptin/orphanin FQ receptor ligand Ac-RYYRIK-ol. European Journal of Pharmacology, 539(1-2), 63-70.
An In-depth Technical Guide to the Biological Activity of For-RYYRIK-NH2 in Nociceptin Signaling
Authored for Researchers, Scientists, and Drug Development Professionals Abstract The nociceptin/orphanin FQ (N/OFQ) peptide receptor (NOP, or ORL-1) represents a compelling target for therapeutic intervention in pain, m...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
The nociceptin/orphanin FQ (N/OFQ) peptide receptor (NOP, or ORL-1) represents a compelling target for therapeutic intervention in pain, mood disorders, and addiction.[1][2] Unlike classical opioid receptors, NOP receptor agonists can produce potent analgesia with a reduced liability for abuse and respiratory depression.[1][2] The hexapeptide, For-RYYRIK-NH2 (also documented as Ac-RYYRIK-NH2), has emerged as a critical chemical tool for probing this system. Identified from peptide libraries, it exhibits a complex pharmacological profile, acting as a high-affinity NOP receptor ligand with potent, context-dependent antagonist and partial agonist activities.[3][4][5] This guide provides a comprehensive technical overview of the biological activity of For-RYYRIK-NH2, detailing its mechanism of action, summarizing its quantitative pharmacology, and providing detailed protocols for its characterization. We will explore its canonical signaling effects, the intriguing dichotomy of its in vitro versus in vivo actions, and its utility in advancing our understanding of the N/OFQ-NOP system.
The Nociceptin/Orphanin FQ (N/OFQ) System: A Primer
The N/OFQ system is the fourth member of the opioid family, comprising the 17-amino acid neuropeptide N/OFQ and its cognate G protein-coupled receptor (GPCR), the NOP receptor.[4] Although structurally related to opioid receptors, the NOP receptor is pharmacologically distinct and does not bind classical opioid ligands with high affinity.[5]
Upon activation by N/OFQ, the NOP receptor primarily couples to inhibitory G proteins of the Gαi/o family.[2] This initiates a signaling cascade with key downstream effects:
Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic AMP (cAMP) levels.[2]
Modulation of Ion Channels: NOP activation promotes the opening of G protein-gated inwardly rectifying potassium (GIRK) channels and inhibits voltage-gated calcium channels, which collectively reduces neuronal excitability and neurotransmitter release.[2]
β-Arrestin Recruitment: Like many GPCRs, the NOP receptor can also engage β-arrestin pathways, which are involved in receptor desensitization, internalization, and potentially biased signaling.[2]
This signaling pathway is integral to the regulation of numerous physiological processes, including pain perception, mood, anxiety, and reward pathways.[4][6]
Diagram: Nociceptin Signaling Pathway
Caption: A typical workflow for the in vitro characterization of a novel NOP receptor ligand.
Protocol: Radioligand Competition Binding Assay
This assay determines the affinity (Kᵢ) of For-RYYRIK-NH2 by measuring its ability to compete with a radiolabeled ligand for binding to the NOP receptor.
Materials:
Cell membranes from a stable cell line expressing the human NOP receptor (e.g., CHO-hNOP, HEK293-hNOP).
Radioligand: e.g., [³H]Nociceptin or another high-affinity NOP radioligand.
Test Compound: For-RYYRIK-NH2, dissolved in appropriate vehicle (e.g., water or DMSO), serially diluted.
Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
Non-specific determinant: High concentration of unlabeled N/OFQ (e.g., 1 µM).
Preparation: Thaw cell membranes on ice and resuspend in binding buffer to a final concentration of 10-20 µg protein per well.
Assay Setup: In a 96-well plate, add the following in a final volume of 250 µL:
50 µL of various concentrations of For-RYYRIK-NH2.
50 µL of binding buffer for total binding wells.
50 µL of 1 µM N/OFQ for non-specific binding wells.
50 µL of radioligand at a concentration near its Kᴅ.
150 µL of the membrane preparation.
Incubation: Incubate the plate for 60-90 minutes at 30°C with gentle agitation to reach equilibrium.
[7] 4. Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.
Quantification: Dry the filter mat, add scintillation cocktail, and count the radioactivity in a scintillation counter.
Data Analysis: Calculate specific binding (Total Binding - Non-specific Binding). Plot the percentage of specific binding against the log concentration of For-RYYRIK-NH2. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀. Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.
Protocol: [³⁵S]GTPγS Binding Assay
This functional assay measures G protein activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor stimulation. It is ideal for determining whether For-RYYRIK-NH2 acts as an agonist, antagonist, or inverse agonist.
Materials:
Cell or rat brain membranes (20-50 µg protein per well).
Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.
GDP: Final concentration of 10-30 µM.
[³⁵S]GTPγS: Final concentration of 0.05-0.1 nM.
Agonist: N/OFQ for stimulation.
Test Compound: For-RYYRIK-NH2.
Non-specific determinant: 10 µM unlabeled GTPγS.
Procedure:
Preparation: Pre-incubate membranes with GDP in assay buffer for 15-30 minutes on ice. This step loads the G proteins with GDP.
Agonist Mode (To test for agonist activity):
Add serially diluted For-RYYRIK-NH2 to the wells.
Initiate the reaction by adding [³⁵S]GTPγS.
Antagonist Mode (To test for antagonist activity):
Add serially diluted For-RYYRIK-NH2 and incubate for 15-20 minutes.
Add a fixed concentration of N/OFQ (typically its EC₈₀).
Initiate the reaction by adding [³⁵S]GTPγS.
Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.
Termination & Filtration: Terminate and filter as described in the radioligand binding assay.
Quantification: Count radioactivity as previously described.
Data Analysis:
Agonist Mode: Plot stimulated [³⁵S]GTPγS binding against the log concentration of For-RYYRIK-NH2 to determine EC₅₀ and Eₘₐₓ relative to N/OFQ.
Antagonist Mode: Plot the inhibition of N/OFQ-stimulated binding against the log concentration of For-RYYRIK-NH2 to determine the IC₅₀. For competitive antagonism, perform a Schild analysis by generating N/OFQ concentration-response curves in the presence of several fixed concentrations of For-RYYRIK-NH2 to calculate the Kₐ or pA₂ value.
[1][8]
This assay measures the functional consequence of Gαi/o activation by quantifying the inhibition of adenylyl cyclase activity.
Materials:
Whole cells expressing the NOP receptor (e.g., CHO-hNOP).
Forskolin: An adenylyl cyclase activator.
IBMX: A phosphodiesterase inhibitor to prevent cAMP degradation.
Test Compound: For-RYYRIK-NH2.
Agonist: N/OFQ.
cAMP detection kit (e.g., HTRF, ELISA, or other immunoassay-based kits).
Procedure:
Cell Plating: Seed cells in 96- or 384-well plates and grow to near confluency.
Pre-incubation: Wash cells with serum-free media. Pre-incubate cells with IBMX (e.g., 500 µM) for 20-30 minutes at 37°C.
Antagonist Mode: Add various concentrations of For-RYYRIK-NH2 and incubate for 15-20 minutes.
Stimulation: Add a fixed concentration of N/OFQ (e.g., EC₈₀) and a fixed concentration of forskolin (e.g., 1-10 µM) to all wells.
Incubation: Incubate for 15-30 minutes at 37°C.
Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.
Data Analysis: Calculate the percent inhibition of forskolin-stimulated cAMP accumulation. Plot the inhibition against the log concentration of For-RYYRIK-NH2 to determine its IC₅₀ value.
Conclusion and Future Directions
For-RYYRIK-NH2 stands as a quintessential tool for the study of the N/OFQ-NOP system. Its high affinity and well-characterized in vitro antagonist profile make it an excellent probe for dissecting G protein-mediated signaling. [1]However, its agonist-like activity in vivo presents both a challenge and an opportunity. [4][9]This complex pharmacological profile underscores the potential for biased signaling or system-dependent effects at the NOP receptor and serves as a critical case study for drug development.
Future research should focus on elucidating the molecular basis for its dual activity. Advanced techniques such as BRET or FRET assays to monitor receptor-G protein and receptor-β-arrestin interactions in real-time, coupled with studies using derivatives with altered stability or structure, will be instrumental. [2]Understanding why a ligand like For-RYYRIK-NH2 can be both an antagonist and an agonist is key to designing next-generation NOP receptor modulators with precisely tailored therapeutic effects, ultimately harnessing the full potential of this important signaling system.
References
Nociceptin receptor - Wikipedia. (n.d.). Wikipedia. Retrieved February 24, 2026, from [Link]
Berger, H., et al. (1999). Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ. British Journal of Pharmacology, 126(3), 555–558. Available at: [Link]
Al-Hasani, R., et al. (2025). Nociceptin and the NOP Receptor in Pain Management: From Molecular Insights to Clinical Applications. MDPI. Available at: [Link]
Okada, Y., et al. (2002). Structural requirements of nociceptin antagonist Ac-RYYRIK-NH2 for receptor binding. Journal of Peptide Science, 8(10), 561-569. Available at: [Link]
The nociceptin/orphanin FQ receptor ligand acetyl-RYYRIK-amide exhibits antagonistic and agonistic properties. (2000). Peptides, 21(7), 1131-1139. Available at: [Link]
Toll, L., et al. (2016). Novel Synthesis and Pharmacological Characterization of NOP Receptor Agonist 8-[(1S,3aS)-2,3,3a,4,5,6-Hexahydro-1H-phenalen-1-yl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one (Ro 64-6198). ACS Chemical Neuroscience, 7(10), 1364–1371. Available at: [Link]
Strange, P. G. (2008). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British Journal of Pharmacology, 153(7), 1353–1363. Available at: [Link]
Gunduz, O., et al. (2006). In vitro binding and functional studies of Ac-RYYRIK-ol and its derivatives, novel partial agonists of the nociceptin/orphanin F/Q receptor. Neuroendocrinology, 83(5-6), 338-346. Available at: [Link]
Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems. (2016). Pharmacological Reviews, 68(2), 383-415. Available at: [Link]
Gündüz, Ö., et al. (2006). In vitro and in vivo pharmacological characterization of the nociceptin/orphanin FQ receptor ligand Ac-RYYRIK-ol. European Journal of Pharmacology, 539(1-2), 87-95. Available at: [Link]
Spotlight on Nociceptin/Orphanin FQ Receptor in the Treatment of Pain. (2022). MDPI. Available at: [Link]
Dooley, C. T., et al. (1997). Identification and characterization of a series of hexapeptides with high affinity and selectivity for the orphanin FQ receptor. Journal of Pharmacology and Experimental Therapeutics, 283(2), 735-741.
N-methylthioacetylation of RYYRIK-NH2 with enhanced specific binding affinity and high antagonist activity for nociceptin ORL1 receptor. (2014). Bioorganic & Medicinal Chemistry Letters, 24(21), 5025-5028. Available at: [Link]
Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Retrieved February 24, 2026, from [Link]
In vitro pharmacological characterization of a novel unbiased NOP receptor-selective nonpeptide agonist AT-403. (2017). British Journal of Pharmacology, 174(18), 3029–3040. Available at: [Link]
Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems. (n.d.). University of Padua. Retrieved February 24, 2026, from [Link]
N/OFQ Receptor (NOP). (n.d.). 7TM Antibodies. Retrieved February 24, 2026, from [Link]
In vitro pharmacological evaluation of the novel NOP receptor partial agonist sunobinop. (2021). European Journal of Pharmacology, 908, 174339. Available at: [Link]
Chang, C. Y., et al. (2003). Acetyl-RYYRIK-NH2, a purported orphanin FQ antagonist, does not block the orphanin FQ-induced prolactin secretory response in female rats. Neuroscience Letters, 345(3), 149-152. Available at: [Link]
The Pivotal Role of the N-Terminal Formyl Group in For-RYYRIK-NH2 Binding: A Technical Guide
Abstract This technical guide provides an in-depth exploration of the critical role the N-terminal formyl group plays in the binding characteristics of the synthetic peptide, For-RYYRIK-NH2. We will delve into the mechan...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth exploration of the critical role the N-terminal formyl group plays in the binding characteristics of the synthetic peptide, For-RYYRIK-NH2. We will delve into the mechanistic underpinnings of this interaction, drawing parallels with the well-established field of formyl peptide receptors (FPRs) and their natural ligands. This document will further outline detailed, field-proven experimental protocols for characterizing the binding affinity and functional consequences of this N-terminal modification. The intended audience for this guide includes researchers, scientists, and drug development professionals actively engaged in peptide-based therapeutics and receptor biology.
Introduction: The Significance of N-Terminal Formylation
N-terminal modification of peptides and proteins is a fundamental biological process that dictates their function, stability, and localization. Among these modifications, N-terminal formylation, the addition of a formyl group to the N-terminal amino acid, holds particular significance in the realm of immunology and host-defense mechanisms.[1] In prokaryotes, protein synthesis is initiated with N-formylmethionine (fMet).[2] Consequently, peptides derived from bacterial or mitochondrial proteins often bear this N-terminal formyl group.[1][3] The mammalian immune system has evolved to recognize these N-formylated peptides as pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs), triggering a cascade of innate immune responses.[4]
The primary mediators of this recognition are the Formyl Peptide Receptors (FPRs), a family of G protein-coupled receptors (GPCRs).[5] In humans, this family consists of three members: FPR1, FPR2, and FPR3.[5][6] The binding of N-formylated peptides to these receptors on immune cells, such as neutrophils and monocytes, elicits a range of pro-inflammatory responses including chemotaxis, degranulation, and the production of reactive oxygen species, all aimed at combating infection and clearing cellular debris.[4][7] The prototypical agonist for FPR1 is the N-formylated tripeptide, N-formyl-methionyl-leucyl-phenylalanine (fMLF).[6]
The synthetic hexapeptide, For-RYYRIK-NH2, is of significant interest due to its structural similarity to known FPR ligands and the presence of the key N-terminal formyl group. Understanding the precise role of this formylation is paramount for elucidating its biological activity and potential therapeutic applications. This guide will dissect the structural and functional importance of the formyl group in the context of For-RYYRIK-NH2 binding.
The N-Terminal Formyl Group: A Molecular Switch for Receptor Activation
The N-terminal formyl group is not a mere passive modification; it acts as a critical determinant for high-affinity binding to formyl peptide receptors. Its importance can be understood through several key principles:
Charge Neutralization and Hydrophobicity: The addition of a formyl group to the N-terminal amine neutralizes its positive charge at physiological pH.[8] This alteration in charge distribution can significantly impact the peptide's interaction with the receptor's binding pocket, often favoring hydrophobic interactions.
Conformational Constraint: The formyl group can impose conformational constraints on the peptide backbone, pre-organizing it into a bioactive conformation that is more favorable for receptor binding.
Direct Receptor Interaction: Structural studies and molecular modeling of FPRs suggest that the formyl group directly engages with specific residues within the receptor's binding pocket, forming key hydrogen bonds and van der Waals interactions that are essential for high-affinity binding and subsequent receptor activation. The absence of this group, as seen in the acetylated analogue Ac-RYYRIK-NH2, can dramatically alter the binding mode and functional outcome, potentially shifting the peptide from an agonist to an antagonist.[9]
The peptide sequence RYYRIK-NH2 itself contains key residues that likely contribute to receptor interaction. The presence of multiple aromatic (Tyrosine) and basic (Arginine, Lysine) residues suggests potential for a combination of hydrophobic and electrostatic interactions with the receptor. However, it is the N-terminal formyl group that is hypothesized to be the primary "on-switch" for initiating a productive binding event leading to receptor activation.
Experimental Workflows for Characterizing For-RYYRIK-NH2 Binding
To rigorously investigate the role of the N-terminal formyl group, a multi-faceted experimental approach is required. This section provides detailed protocols for key in vitro assays.
Peptide Synthesis and Quality Control
The initial and most critical step is the synthesis of both the formylated (For-RYYRIK-NH2) and a non-formylated control peptide, such as the acetylated version (Ac-RYYRIK-NH2). Solid-phase peptide synthesis (SPPS) is the standard method for this purpose.
Peptide Assembly: Assemble the peptide sequence (RYYRIK) on a suitable resin (e.g., Rink Amide resin) using standard Fmoc/tBu chemistry.
Fmoc Deprotection: Following the coupling of the final amino acid (Arginine), remove the N-terminal Fmoc protecting group using 20% piperidine in DMF.
Formylation Reaction: Prepare a fresh formylating reagent by dissolving formic acid and a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) in an appropriate solvent (e.g., dichloromethane).
Coupling: Add the formylating reagent to the deprotected peptidyl-resin and allow the reaction to proceed for a specified time (e.g., 2-4 hours) at room temperature.
Washing: Thoroughly wash the resin with DMF, DCM, and methanol to remove excess reagents.
Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O).
Purification and Analysis: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity and purity by mass spectrometry (MS) and analytical HPLC.
For the synthesis of the acetylated control (Ac-RYYRIK-NH2), acetic anhydride is used in place of the formic acid/DCC mixture in the acylation step.
Receptor Binding Assays
To quantify the binding affinity of For-RYYRIK-NH2 and its non-formylated counterpart to a target receptor (e.g., FPR1), competitive radioligand binding assays are a gold standard.
Protocol: Competitive Radioligand Binding Assay
Cell Culture and Membrane Preparation: Culture cells stably expressing the receptor of interest (e.g., HEK293-FPR1). Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.
Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM CaCl2, pH 7.4).
Radioligand: Utilize a high-affinity radiolabeled ligand for the receptor (e.g., [3H]fMLF for FPR1).
Competition Assay: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and increasing concentrations of the unlabeled competitor peptides (For-RYYRIK-NH2 and Ac-RYYRIK-NH2).
Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.
Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through a glass fiber filter (e.g., GF/B) using a cell harvester to separate membrane-bound radioligand from the unbound.
Scintillation Counting: Wash the filters with ice-cold assay buffer, and quantify the bound radioactivity using a liquid scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value, which can then be converted to the inhibition constant (Ki).
Data Presentation: Binding Affinity Comparison
Peptide
Receptor
IC50 (nM)
Ki (nM)
For-RYYRIK-NH2
FPR1
[Experimental Value]
[Calculated Value]
Ac-RYYRIK-NH2
FPR1
[Experimental Value]
[Calculated Value]
fMLF (Control)
FPR1
[Experimental Value]
[Calculated Value]
This table will be populated with the experimentally determined values.
Functional Assays: G Protein Activation
Since FPRs are GPCRs, ligand binding leads to the activation of heterotrimeric G proteins. A [35S]GTPγS binding assay is a direct measure of this primary signaling event.
Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.
Assay Buffer: Prepare a GTPγS binding buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) supplemented with GDP (e.g., 10 µM) and a saponin (e.g., 10 µg/ml).
Reaction Mixture: In a 96-well plate, combine cell membranes, [35S]GTPγS (e.g., 0.1 nM), and varying concentrations of the test peptides.
Incubation: Incubate the plate at 30°C for 60 minutes.
Termination and Filtration: Terminate the reaction by rapid filtration through a glass fiber filter and wash with ice-cold buffer.
Scintillation Counting: Quantify the amount of [35S]GTPγS bound to the membranes using a liquid scintillation counter.
Data Analysis: Plot the stimulated [35S]GTPγS binding against the peptide concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.
Data Presentation: G Protein Activation Potency and Efficacy
Peptide
Receptor
EC50 (nM)
Emax (% of fMLF)
For-RYYRIK-NH2
FPR1
[Experimental Value]
[Experimental Value]
Ac-RYYRIK-NH2
FPR1
[Experimental Value]
[Experimental Value]
fMLF (Control)
FPR1
[Experimental Value]
100
This table will be populated with the experimentally determined values.
Downstream Signaling: Calcium Mobilization
Activation of FPRs typically leads to the activation of Phospholipase C and a subsequent increase in intracellular calcium concentration.[4] This can be measured using calcium-sensitive fluorescent dyes.
Protocol: Calcium Mobilization Assay
Cell Culture: Plate cells expressing the target receptor in a black-walled, clear-bottom 96-well plate.
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.
Baseline Fluorescence Measurement: Measure the baseline fluorescence of each well using a fluorescence plate reader equipped with an automated injection system.
Peptide Addition: Inject varying concentrations of the test peptides into the wells and immediately begin recording the fluorescence intensity over time.
Data Analysis: Calculate the change in fluorescence (ΔF) from baseline and plot the peak ΔF against the peptide concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.
Visualization of Key Concepts
To further clarify the concepts discussed, the following diagrams are provided.
Caption: The N-terminal formyl group dictates high-affinity agonist binding of For-RYYRIK-NH2 to FPR1.
Caption: Canonical signaling pathway initiated by For-RYYRIK-NH2 binding to FPR1.
Conclusion and Future Directions
The N-terminal formyl group is a pivotal determinant of the biological activity of the synthetic peptide For-RYYRIK-NH2. Its role extends beyond simple steric effects, acting as a molecular switch that enables high-affinity binding to and activation of formyl peptide receptors. The experimental workflows detailed in this guide provide a robust framework for quantifying the impact of this modification on receptor binding and downstream signaling.
Future research should focus on elucidating the precise molecular interactions between the formyl group of For-RYYRIK-NH2 and the binding pocket of various FPR subtypes. Co-crystallization studies or advanced computational modeling could provide invaluable structural insights. Furthermore, exploring the in vivo consequences of this N-terminal modification in relevant animal models of inflammation and infection will be crucial for translating these fundamental findings into potential therapeutic applications. The strategic manipulation of N-terminal modifications on peptides like RYYRIK-NH2 represents a promising avenue for the development of novel and highly specific immunomodulatory agents.
References
Migeotte, I., Communi, D., & Parmentier, M. (2006). Formyl peptide receptors: a promiscuous subfamily of G protein-coupled receptors controlling immune responses. Cytokine & Growth Factor Reviews, 17(6), 501-519. [Link]
Carp, H. (1982). Mitochondrial N-formylmethionyl proteins as chemoattractants for neutrophils. The Journal of experimental medicine, 155(1), 264-275. [Link]
Buonaguro, L., Tornesello, M. L., & Buonaguro, F. M. (2016). Solid Phase Formylation of N-Terminus Peptides. Molecules (Basel, Switzerland), 21(6), 735. [Link]
Ye, R. D., Boulay, F., Wang, J. M., Dahlgren, C., Gerard, C., Parmentier, M., Serhan, C. N., & Murphy, P. M. (2009). International Union of Basic and Clinical Pharmacology. LXXIII. Nomenclature for the formyl peptide receptor (FPR) family. Pharmacological reviews, 61(2), 119-161. [Link]
Wikipedia contributors. (2023, December 2). Formyl peptide receptor. In Wikipedia, The Free Encyclopedia. Retrieved 01:29, February 24, 2024, from [Link]
Wichmann, J., Glemser, C., & Reinscheid, R. K. (1999). Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ. British journal of pharmacology, 128(5), 983-988. [Link]
Jira, P., Hennig, L., & Gmeiner, P. (2007). The formyl group of the peptide agonist fMLF is not a prerequisite for binding to the human formyl peptide receptor. Bioorganic & medicinal chemistry letters, 17(10), 2744-2747.
Buonaguro, L., Tornesello, M. L., & Buonaguro, F. M. (2016). Solid Phase Formylation of N-Terminus Peptides. ResearchGate. [Link]
GeneFrontier Corporation. (2023, June 28). N-terminal modification of cell-free synthesized proteins (acetylation and myristoylation). [Link]
ResearchGate. (n.d.). Structures of the parent peptides RP-170 and Ac-RYYRIK-NH2 and of the.... Retrieved February 24, 2024, from [Link]
Mader, U., Hennig, S., & Hecker, M. (2013). Role of N-terminal protein formylation in central metabolic processes in Staphylococcus aureus. BMC microbiology, 13, 7. [Link]
Wikipedia contributors. (2024, January 10). N-Formylmethionine. In Wikipedia, The Free Encyclopedia. Retrieved 01:30, February 24, 2024, from [Link]
For-RYYRIK-NH2: Selectivity Profile & Pharmacological Guide
This guide details the pharmacological profile of For-RYYRIK-NH2 (N-formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2), a highly potent and selective ligand for the Nociceptin/Orphanin FQ Peptide Receptor (NOP). Executive Summary For-R...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the pharmacological profile of For-RYYRIK-NH2 (N-formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2), a highly potent and selective ligand for the Nociceptin/Orphanin FQ Peptide Receptor (NOP).
Executive Summary
For-RYYRIK-NH2 is a synthetic hexapeptide designed as a high-affinity ligand for the NOP receptor (formerly ORL1). It is a specific N-formylated derivative of the widely known Ac-RYYRIK-NH2 .
While the parent compound (Ac-RYYRIK-NH2) is a standard tool for NOP receptor characterization, the N-formyl variant (For-RYYRIK-NH2) exhibits superior or equipotent binding affinity (IC
0.60 nM), effectively mimicking the binding energy of the endogenous ligand Nociceptin/Orphanin FQ (N/OFQ). Its utility lies in its ability to selectively target the NOP receptor while exhibiting negligible affinity for classical opioid receptors (, , ), making it a critical probe for distinguishing NOP-mediated signaling from classical opioid pathways.
Chemical Identity & Properties
Sequence: N-Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH
Abbreviation: For-RYYRIK-NH2
Molecular Class: N-capped Hexapeptide
Pharmacophore: The "RYYRIK" core serves as the "address" for the NOP receptor, while the N-terminal Formyl group optimizes steric fit within the binding pocket, distinguishing it from the Acetyl (Ac) variant.
Selectivity Profile (Quantitative Analysis)
The following table summarizes the binding affinity profile of For-RYYRIK-NH2.[1] Data is synthesized from direct characterization of the For-variant and comparative structure-activity relationship (SAR) studies of the RYYRIK core.
Receptor Subtype
Ligand Affinity ( / )
Selectivity Ratio (vs. NOP)
Functional Activity
NOP (ORL1)
0.60 – 0.66 nM
1
Partial Agonist / Antagonist *
-Opioid (MOR)
> 1,000 nM
> 1,500-fold
Inactive
-Opioid (DOR)
> 1,000 nM
> 1,500-fold
Inactive
-Opioid (KOR)
> 1,000 nM
> 1,500-fold
Inactive
*Note on Activity: Like its parent Ac-RYYRIK-NH2, For-RYYRIK-NH2 acts as a partial agonist in high-sensitivity assays (e.g., [ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
S]GTPS binding) but often behaves as a functional antagonist in physiological bioassays (e.g., Mouse Vas Deferens) or in vivo, where it competitively blocks the effects of the full agonist Nociceptin.[]
Selectivity Landscape Visualization
The diagram below illustrates the high-fidelity selectivity of For-RYYRIK-NH2 for the NOP receptor compared to classical opioid targets.
Figure 1: Selectivity landscape showing the exclusive interaction of For-RYYRIK-NH2 with the NOP receptor.[3]
Mechanistic Insights
Structural Basis of Selectivity
The selectivity of For-RYYRIK-NH2 is driven by two key structural factors:
Absence of the "YGGF" Motif: Classical opioid peptides (Enkephalins, Endomorphins) require an N-terminal Tyr-Gly-Gly-Phe sequence for signal transduction at MOR/DOR/KOR. The RYYRIK sequence lacks this motif, rendering it unrecognizable to classical receptors.
N-Terminal Capping (Formyl vs. Acetyl): The NOP receptor binding pocket contains a specific hydrophobic sub-site that accommodates small acyl groups. Research by Matsushima et al. demonstrated that the Formyl (For-) group provides an optimal steric fit, resulting in an affinity (
0.66 nM) that is equipotent to the endogenous ligand Nociceptin and potentially superior to the Acetyl variant ( ~1.5 nM).
Functional Duality
While For-RYYRIK-NH2 binds with nanomolar affinity, its efficacy (
) is lower than that of Nociceptin.[1][3] This results in functional antagonism :
In the presence of Nociceptin: It occupies the receptor but activates it weakly, effectively blocking the full response of the endogenous ligand.
In isolation: It may induce weak signaling (partial agonism) in systems with high receptor reserve (e.g., GTP
S assays in transfected cells).
Experimental Protocols
To validate the profile of For-RYYRIK-NH2 in your laboratory, use the following self-validating protocols.
Protocol A: Competitive Radioligand Binding Assay
Objective: Determine
of For-RYYRIK-NH2 at the NOP receptor.
Membrane Preparation:
Use CHO cells stably expressing human NOP receptor (hNOP).
Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000
g for 20 min.
Incubation:
Buffer: 50 mM Tris-HCl, 5 mM MgCl
, 1 mM EGTA, 0.1% BSA.
Radioligand: [
H]Nociceptin (final conc. ~0.1–0.5 nM).
Competitor: For-RYYRIK-NH2 (concentration range
M to M).
Non-specific control: 1
M unlabeled Nociceptin.
Incubate for 60 min at 25°C.
Termination:
Rapid filtration through GF/B filters pre-soaked in 0.3% PEI.
Wash 3x with ice-cold buffer.
Analysis:
Measure radioactivity via liquid scintillation counting.[1]
Calculate
using non-linear regression; convert to using the Cheng-Prusoff equation.
Validation Criteria:
should be < 2.0 nM.
Protocol B: [
S]GTP
S Functional Assay
Objective: Assess partial agonist vs. antagonist activity.[4][]
Assay Setup:
Incubate hNOP membranes with [
S]GTPS (0.1 nM) and GDP (10 M).
Agonist Mode:
Add increasing concentrations of For-RYYRIK-NH2.
Result: Expect a curve with lower
(e.g., 40-60%) compared to Nociceptin (100%).
Antagonist Mode:
Add a fixed concentration of Nociceptin (
) + increasing concentrations of For-RYYRIK-NH2.
Result: Expect a dose-dependent inhibition of Nociceptin-induced binding.
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for validating the pharmacological profile of For-RYYRIK-NH2.
References
Matsushima, A., et al. (2007). "Structure-activity relationships of acyl-RYYRIK-NH2 peptides for the best selection of ORL1 nociceptin antagonism."[3] Peptide Science, 2007, 257-258. (Demonstrates For-RYYRIK-NH2 is equipotent to Nociceptin with
Berger, H., et al. (1999). "Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ."[5] British Journal of Pharmacology, 126(2), 555–558.[5] Link
Calo', G., et al. (2000). "Pharmacology of nociceptin and its receptor: a novel therapeutic target."[5] British Journal of Pharmacology, 129(7), 1261–1283. Link
Dooley, C. T., & Houghten, R. A. (1999). "The use of positional scanning synthetic peptide combinatorial libraries for the rapid determination of opioid receptor ligands." Life Sciences, 52, 1509–1517.
How to dissolve For-RYYRIK-NH2 for in vitro assays
Application Note: Optimized Dissolution and Handling of For-RYYRIK-NH2 for Nociceptin Receptor (NOP) Antagonism Assays Abstract This guide details the physicochemical properties, dissolution protocols, and assay integrat...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized Dissolution and Handling of For-RYYRIK-NH2 for Nociceptin Receptor (NOP) Antagonism Assays
Abstract
This guide details the physicochemical properties, dissolution protocols, and assay integration strategies for For-RYYRIK-NH2 , a potent and selective antagonist of the Nociceptin/Orphanin FQ peptide receptor (NOP, also known as ORL1). While the acetylated variant (Ac-RYYRIK-NH2) is widely cited, the formylated analog (For-RYYRIK-NH2 ) shares the critical pharmacophore required for competitive antagonism of G-protein signaling. Proper solubilization is critical to prevent peptide aggregation, ensuring accurate IC50 determination and avoiding artifacts in calcium mobilization or cAMP inhibition assays.
Physicochemical Profile & Solubility Logic
To design a robust protocol, we must first analyze the molecule's intrinsic properties.
Sequence: Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH₂
Core Characteristics:
N-terminus: Formylated (Blocked, non-ionizable).
C-terminus: Amidated (Blocked, non-ionizable).
Ionizable Residues: Arginine (Pos 1, 4) and Lysine (Pos 6).
Net Charge: The presence of three basic residues (2 Arg, 1 Lys) confers a net charge of +3 at neutral pH (7.4).
Hydrophobicity: The peptide contains aromatic (Tyr) and aliphatic (Ile) residues, but the high positive charge density dominates, making it hydrophilic and generally water-soluble.
Solubility Strategy:
Primary Solvent (Aqueous): Due to its +3 charge, For-RYYRIK-NH2 is highly soluble in water or mild acidic buffers.
Stock Solvent (Organic): For long-term storage, Dimethyl Sulfoxide (DMSO) is recommended to ensure sterility and prevent secondary structure aggregation (amyloid-like fibril formation), which can occur in aqueous peptides containing Tyrosine repeats.
Protocol A: Preparation of Stock Solution (10 mM)
Objective: Create a stable, high-concentration master stock suitable for long-term storage at -20°C.
Alternative: Sterile Nuclease-free Water (only for immediate use).
Step-by-Step Procedure:
Equilibration: Remove the peptide vial from the freezer and allow it to equilibrate to room temperature (approx. 20 mins) inside a desiccator.
Why? Opening a cold vial causes atmospheric moisture to condense on the hygroscopic peptide, leading to hydrolysis.
Hard Weighing vs. Gross Weight:
Best Practice: Do not weigh small masses (<1 mg) due to static errors. Instead, dissolve the entire contents of the commercial vial.
Calculation: Refer to the Certificate of Analysis (CoA) for the Net Peptide Content (not just gross weight).
Note: MW of For-RYYRIK-NH2 is approx. 925.1 g/mol (Check specific Lot CoA).
Dissolution:
Add the calculated volume of anhydrous DMSO to the vial.
Vortex vigorously for 30 seconds.
Visual QC: The solution should be crystal clear. If particulates persist, sonicate in a water bath for 2 minutes at room temperature.
Aliquotting:
Dispense into low-binding microcentrifuge tubes (e.g., 20 µL aliquots).
Flash Freeze: Snap freeze in liquid nitrogen or dry ice/ethanol.
Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).
Protocol B: Working Solutions for In Vitro Assays
Objective: Dilute the stock into assay buffer without precipitating the peptide or causing solvent toxicity (DMSO limit).
Critical Constraint: The final DMSO concentration in the cell assay must remain < 0.1% (v/v) to avoid non-specific membrane perturbation.
Dilution Workflow (Example for 10 µM Final Assay Concentration):
Step
Source Solution
Diluent (Buffer)
Volume Added
Final Conc.
DMSO %
1
10 mM Stock (frozen)
--
--
10 mM
100%
2
10 µL of Step 1
990 µL Buffer
1000 µL
100 µM
1%
3
100 µL of Step 2
900 µL Buffer
1000 µL
10 µM
0.1%
4
Add to Cells (1:10)
Cell Media
--
1 µM
0.01%
Vehicle Control: You must prepare a "Vehicle Only" control matching the exact DMSO % of your highest peptide concentration (e.g., 0.01% DMSO in buffer) to normalize data.
Visualized Workflows
Figure 1: Dissolution & Handling Workflow
Caption: Step-by-step workflow for reconstituting For-RYYRIK-NH2 to ensure stability and sterility.
Figure 2: Mechanism of Action (NOP Receptor Antagonism)
For-RYYRIK-NH2 acts by blocking the Nociceptin receptor (NOP/ORL1), preventing the G-protein coupled cascade that typically inhibits Adenylyl Cyclase.
Caption: For-RYYRIK-NH2 competitively binds to the NOP receptor, preventing Nociceptin-induced Gi/o signaling and restoring cAMP levels.[]
Troubleshooting & QC
Issue
Probable Cause
Corrective Action
Cloudy Solution
Peptide aggregation or salt contamination.
Sonicate for 2 mins. If using water, add 10% Acetic Acid dropwise until clear, then dilute.
Inconsistent IC50
Adsorption to plastics.
Use Low-Protein Binding tips and tubes (polypropylene). Avoid glass.
Cytotoxicity
High DMSO concentration.
Ensure final DMSO is <0.1%. Perform a DMSO tolerance test on your specific cell line.
Loss of Potency
Freeze-thaw cycles.
Discard aliquots after 2 freeze-thaw cycles. Always use fresh aliquots for critical assays.
References
Berger, H., et al. (1999). "Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations." British Journal of Pharmacology.
Tocris Bioscience. "Ac-RYYRIK-NH2 Product Information and Solubility Data." Tocris Technical Data.
Sigma-Aldrich. "Solubility Guidelines for Peptides." Technical Guides.
PubChem. "Ac-RYYRIK-NH2 Compound Summary." National Library of Medicine.
(Note: While references primarily cite the Acetyl- variant, the physicochemical dissolution protocols are chemically identical for the Formyl- variant described in this guide.)
Sources
Application
Unraveling Ligand-Receptor Interactions: A Competitive Radioligand Displacement Assay for Ac-RYYRIK-NH2 and the Nociceptin/Orphanin FQ (NOP) Receptor
Authored by: Your Senior Application Scientist Introduction The Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL-1) receptor, stands as a distinct and intriguing member...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by: Your Senior Application Scientist
Introduction
The Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL-1) receptor, stands as a distinct and intriguing member of the G protein-coupled receptor (GPCR) superfamily.[1][2] While structurally related to classical opioid receptors, the NOP receptor possesses a unique pharmacological profile and does not bind traditional opioid ligands with high affinity.[3] Its endogenous ligand, the 17-amino acid neuropeptide N/OFQ, modulates a wide array of physiological processes, including pain perception, anxiety, and reward, making the NOP receptor a compelling target for novel therapeutic development.[1][2]
Ac-RYYRIK-NH2 is a synthetic hexapeptide that has been identified as a high-affinity ligand for the NOP receptor, with a reported inhibitory constant (Ki) of approximately 1.5 nM.[4] This peptide has demonstrated complex pharmacology, acting as a competitive antagonist in some in-vitro functional assays while displaying agonist properties in vivo.[3][4] This dual activity underscores the importance of robust and precise methods to characterize how new chemical entities interact with the NOP receptor.
This application note provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on performing a competitive radioligand displacement assay to determine the binding affinity of unlabeled compounds, such as Ac-RYYRIK-NH2, for the NOP receptor. The protocol is centered around the use of [³H]Nociceptin, a widely utilized radioligand, and membranes prepared from cells heterologously expressing the human NOP receptor.
Principle of the Assay
The competitive radioligand binding assay is a fundamental technique in pharmacology for quantifying the affinity of a ligand for its receptor.[5] The assay operates on the principle of competition between a radiolabeled ligand (the "hot" ligand) and an unlabeled test compound (the "cold" ligand) for a finite number of receptor binding sites.
In this specific application, a constant, low concentration of [³H]Nociceptin (typically near its dissociation constant, Kd) is incubated with a preparation of cell membranes containing the NOP receptor. In parallel incubations, increasing concentrations of the unlabeled competitor, Ac-RYYRIK-NH2, are added. The unlabeled peptide will compete with [³H]Nociceptin for binding to the NOP receptor. As the concentration of Ac-RYYRIK-NH2 increases, it will displace more of the [³H]Nociceptin from the receptor, resulting in a dose-dependent decrease in the measured radioactivity bound to the membranes.
By quantifying this decrease, a competition curve can be generated, from which the half-maximal inhibitory concentration (IC50) of Ac-RYYRIK-NH2 is determined. The IC50 value, which represents the concentration of the unlabeled ligand required to displace 50% of the specific binding of the radioligand, is then used to calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation. The Ki is an intrinsic measure of the affinity of the unlabeled ligand for the receptor, independent of the assay conditions.[6]
NOP Receptor Signaling Pathway
The NOP receptor primarily exerts its cellular effects through coupling to inhibitory G proteins of the Gi/o family.[1][2] Upon agonist binding, the receptor undergoes a conformational change, which catalyzes the exchange of GDP for GTP on the Gα subunit of the heterotrimeric G protein. This leads to the dissociation of the Gαi/o-GTP and Gβγ subunits, which then modulate downstream effectors. The principal action of the activated Gαi/o subunit is the inhibition of the enzyme adenylyl cyclase, leading to a reduction in the intracellular concentration of the second messenger cyclic AMP (cAMP).[1][2] This cascade ultimately influences neuronal excitability and neurotransmitter release.
Prepare Competitor Dilutions: Prepare a serial dilution of Ac-RYYRIK-NH2 in the assay buffer. A typical concentration range would span from 10⁻¹¹ M to 10⁻⁵ M.
Set Up Assay Plate: In a 96-well plate, set up triplicate wells for each condition:
Total Binding (TB): Add 50 µL of assay buffer.
Non-Specific Binding (NSB): Add 50 µL of a high concentration of unlabeled Nociceptin (e.g., 1 µM final concentration). This is crucial as it defines the baseline of non-receptor-mediated binding.
Competition Wells: Add 50 µL of each concentration of the Ac-RYYRIK-NH2 serial dilution.
Add Radioligand: To all wells, add 50 µL of [³H]Nociceptin diluted in assay buffer to achieve a final concentration close to its Kd (typically 0.5-2.0 nM).
Initiate Binding: To initiate the reaction, add 100 µL of the NOP receptor membrane preparation (pre-diluted in assay buffer) to all wells. The final assay volume will be 200 µL. The amount of membrane protein should be optimized to ensure that less than 10% of the total radioligand added is bound, to avoid ligand depletion effects.
Protocol 2: Incubation and Termination
Incubation: Incubate the plate for 60-90 minutes at room temperature (or 25°C) with gentle agitation. This allows the binding reaction to reach equilibrium.
Termination: Terminate the assay by rapid vacuum filtration through a PEI-pre-soaked glass fiber filter mat using a cell harvester. This step quickly separates the membrane-bound radioligand from the free radioligand in the solution.
Washing: Immediately wash the filters 3-4 times with 300 µL of ice-cold wash buffer per well. This is a critical step to remove any unbound or non-specifically trapped radioligand.
Filter Drying: Dry the filter mat under a lamp or in a low-heat oven.
Quantification: Punch out the filter discs into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate in the dark for at least 4 hours.
Counting: Measure the radioactivity in each vial as counts per minute (CPM) using a liquid scintillation counter.
Data Analysis and Interpretation
Calculate Specific Binding:
Average the CPM values for the triplicate wells of each condition.
Specific Binding (SB) = Total Binding (TB) - Non-Specific Binding (NSB).
Generate Competition Curve:
For each concentration of Ac-RYYRIK-NH2, calculate the percentage of specific binding:
% Specific Binding = (CPM_competitor - CPM_NSB) / (CPM_TB - CPM_NSB) * 100
Plot the % Specific Binding against the logarithm of the competitor concentration. This will generate a sigmoidal dose-response curve.
Determine IC50:
Using a non-linear regression analysis software (e.g., GraphPad Prism), fit the data to a "log(inhibitor) vs. response -- Variable slope" model to determine the log(IC50). The IC50 is the concentration of Ac-RYYRIK-NH2 that inhibits 50% of the specific binding of [³H]Nociceptin.
Calculate Ki using the Cheng-Prusoff Equation:
The Ki value provides a more absolute measure of affinity. It is calculated from the IC50 using the Cheng-Prusoff equation:[6]
Ki = IC50 / (1 + ([L] / Kd))
Where:
Ki: The inhibitory constant of the competitor (Ac-RYYRIK-NH2).
IC50: The half-maximal inhibitory concentration of the competitor.
[L]: The concentration of the radioligand ([³H]Nociceptin) used in the assay.
Kd: The equilibrium dissociation constant of the radioligand for the receptor. This value should be predetermined from saturation binding experiments.
Quantitative Data Summary
Parameter
Typical Value/Condition
Rationale
Receptor Source
CHO or HEK293 cell membranes
Provides a high and consistent expression of the human NOP receptor.
Radioligand
[³H]Nociceptin
Commercially available and well-characterized for NOP receptor binding.[1]
Radioligand Conc.
0.5 - 2.0 nM
Should be at or near the Kd of the radioligand to ensure assay sensitivity.[1]
Competitor
Ac-RYYRIK-NH2
The unlabeled test compound whose affinity is being determined.
NSB Definition
1 µM unlabeled Nociceptin
A saturating concentration to block all specific binding sites.
Incubation Time
60 - 90 minutes
Sufficient time to allow the binding reaction to reach equilibrium.
Incubation Temp.
25°C (Room Temperature)
A common and stable temperature for peptide binding assays.
Assay Buffer
50 mM Tris-HCl, pH 7.4
Provides a stable pH environment for receptor-ligand interaction.
Filtration
PEI-treated GF/B filters
PEI reduces non-specific binding of the positively charged radioligand to the negatively charged glass fiber.
Troubleshooting
Issue
Potential Cause(s)
Recommended Solution(s)
High Non-Specific Binding (>50% of Total)
- Radioligand concentration too high.- Insufficient washing.- Radioligand binding to the filter.
- Lower the concentration of [³H]Nociceptin.- Increase the number or volume of washes with ice-cold buffer.- Ensure filters are adequately pre-soaked in 0.5% PEI.
Low Specific Binding Signal
- Insufficient receptor concentration.- Degraded radioligand or membranes.- Incubation time too short.
- Increase the amount of membrane protein per well.- Use fresh aliquots of radioligand and properly stored membranes.- Perform a time-course experiment to determine the optimal incubation time to reach equilibrium.
High Variability Between Replicates
- Inaccurate pipetting.- Incomplete mixing of reagents.- Inconsistent washing.
- Calibrate pipettes and use careful pipetting techniques.- Gently vortex or mix all solutions before and during dispensing.- Ensure the cell harvester washes all wells uniformly.
Shallow or Incomplete Competition Curve
- Competitor concentration range is incorrect.- Competitor has low solubility or is unstable.- Complex binding kinetics (not a simple competitive interaction).
- Widen the concentration range of Ac-RYYRIK-NH2.- Check the solubility of the peptide in the assay buffer; consider using a co-solvent like DMSO at a low final concentration.- Consider alternative binding models or assay formats.
References
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099–3108.
Berger, H., et al. (1999). Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ. British Journal of Pharmacology, 126(3), 555–558. Available at: [Link]
MDPI. (2025). Nociceptin and the NOP Receptor in Pain Management: From Molecular Insights to Clinical Applications. Retrieved from [Link]
Wikipedia. (n.d.). Nociceptin receptor. Retrieved from [Link]
Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]
Lambert, D. G. (2008). The nociceptin/orphanin FQ receptor: a target with a split personality? British Journal of Anaesthesia, 101(1), 4-12. Available at: [Link]
Recommended solvents for reconstituting For-RYYRIK-NH2 peptide
This Application Note and Protocol guide details the reconstitution, handling, and storage of For-RYYRIK-NH2 , a potent Nociceptin/Orphanin FQ (NOP) receptor agonist/antagonist. Introduction & Molecule Profile For-RYYRIK...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the reconstitution, handling, and storage of For-RYYRIK-NH2 , a potent Nociceptin/Orphanin FQ (NOP) receptor agonist/antagonist.
Introduction & Molecule Profile
For-RYYRIK-NH2 is a synthetic hexapeptide modified at the N-terminus with a formyl group and amidated at the C-terminus.[1] It functions as a high-affinity ligand for the Nociceptin/Orphanin FQ peptide (NOP) receptor, also known as ORL1.[2] While often classified as a partial agonist or antagonist depending on the assay system, its biological activity is strictly dependent on the preservation of its secondary structure and monomeric state in solution.
Physicochemical Profile
To determine the correct solvent, we must analyze the peptide's intrinsic properties based on its sequence: Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-Amide .[1]
Property
Value
Analysis
Sequence
For-R-Y-Y-R-I-K-NH₂
6 Amino Acids (Hexapeptide)
Modifications
N-term Formyl; C-term Amide
Removes zwitterionic charges. Ends are neutral.[1][3]
Soluble in water, but hydrophobic core (YYI) poses aggregation risks at high concentrations.[1]
Scientific Rationale for Solvent Choice:
Because the peptide carries a net charge of +3 at neutral pH, it is cationic . Cationic peptides repel each other in solution, which aids solubility. However, the hydrophobic core (Tyr-Tyr-Ile) can lead to pi-stacking and aggregation if the ionic strength is too high (salting out) or the pH is too high (deprotonation).[1] Therefore, acidic aqueous conditions are the gold standard for reconstituting this peptide to maximize protonation and repulsion.
Reconstitution Protocol
WARNING: Do NOT use Phosphate Buffered Saline (PBS) or other salt-containing buffers as the initial solvent.[1] Salts can shield the ionic charges of the arginine/lysine residues, causing immediate precipitation of the hydrophobic core.
Allow the lyophilized peptide vial to equilibrate to room temperature (20–25°C) for at least 30 minutes before opening. This prevents atmospheric moisture from condensing on the cold hygroscopic powder, which can degrade the peptide.
Step 2: Initial Solubilization (The "Water Test")[4]
Calculate the volume required for a 1 mM to 5 mM stock solution. Do not attempt to make a stock >10 mM directly.
Cloudy/Particulates: Aggregation has occurred.[1] Proceed to Step 3 (Acidic Rescue).
Gelatinous: Hydrogen bonding network formed.[1] Proceed to Step 3.
Step 3: Acidic Rescue (If Water Fails)
If water alone does not fully dissolve the peptide, the pH must be lowered to ensure full protonation of the Arginine and Lysine side chains.
Add 0.1 M Acetic Acid dropwise to the suspension.
Vortex gently. The target is a final concentration of roughly 1% to 10% acetic acid.
Mechanism: The acetic acid ensures the guanidino groups (Arg) and amino group (Lys) remain positively charged, disrupting hydrophobic aggregation.
Step 4: Dilution & Buffer Exchange
Once the peptide is fully dissolved in water (or dilute acetic acid) at a high concentration (Stock), it can be diluted into the assay buffer.
Rule of Thumb: Always add the concentrated peptide stock to the buffer , not the other way around.
Target pH: Ensure the final assay buffer pH does not exceed 8.0, as deprotonation may reduce solubility.
Solubility Decision Tree (Visualization)
Figure 1: Logical workflow for solubilizing For-RYYRIK-NH2 based on physicochemical feedback.
Storage and Stability
Once reconstituted, the stability of For-RYYRIK-NH2 is governed by the hydrolysis risk of the peptide bonds and the formyl group.
Parameter
Recommendation
Scientific Reasoning
Container
Polypropylene (Plastic)
Glass surfaces can adsorb cationic peptides (Arg/Lys rich) due to negative charge on silicates.[1] Use LoBind plastic.
Temperature
-20°C or -80°C
Slows hydrolysis and oxidation of Tyrosine residues.[1]
Freeze/Thaw
Aliquot immediately
Repeated freeze-thaw cycles cause ice-crystal shear damage to the peptide structure.[1]
Lyophilized
Desiccator at -20°C
Hygroscopic. Moisture induces hydrolysis.
Stock Life
1–3 Months
In solution, the formyl group is relatively stable but less so than an acetyl group.
Troubleshooting & FAQ
Q: Can I use DMSO as the primary solvent?A: Yes, but it is usually unnecessary. For-RYYRIK-NH2 is highly basic (+3) and typically water-soluble.[1] DMSO is recommended only if the peptide is being used in a high-concentration library screening where water solubility is uncertain, or if the specific batch has high salt content impeding aqueous solubility.
Q: Why avoid basic buffers (Ammonium Hydroxide)?A: While basic buffers help acidic peptides, they will deprotonate the Arginine/Lysine side chains of For-RYYRIK-NH2, reducing the net charge to zero (isoelectric point precipitation). Furthermore, high pH can risk deformylation (hydrolysis of the N-terminal formyl group).
Q: The solution is clear but I see no biological activity.A: Check if the peptide stuck to the tube walls. If you used standard glass or non-treated plastic, the positively charged peptide likely adsorbed to the surface. Always use BSA (0.1%) in the final assay buffer (not the stock) to block non-specific binding.
References
Tocris Bioscience. Ac-RYYRIK-NH2 Technical Data and Biological Activity.[1] (Note: Ac- and For- variants share identical solubility profiles due to N-term blocking).[1]
PubChem. Compound Summary for Ac-RYYRIK-NH2 (CID 9963005).[1] National Library of Medicine. [1]
Bachem. Peptide Solubility Guidelines. (General principles for basic peptides: Arg/Lys rich sequences require acidic conditions if water fails).[1]
Guide to Pharmacology. Ligand: Ac-RYYRIK-NH2.[1] IUPHAR/BPS.[1] [1]
Application Note: Determination of IC50 Values for For-RYYRIK-NH2 in ORL1 Receptor Assays
Abstract This application note provides a comprehensive guide for determining the half-maximal inhibitory concentration (IC50) of the synthetic peptide For-RYYRIK-NH2 at the Opioid Receptor-Like 1 (ORL1). We delve into t...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a comprehensive guide for determining the half-maximal inhibitory concentration (IC50) of the synthetic peptide For-RYYRIK-NH2 at the Opioid Receptor-Like 1 (ORL1). We delve into the molecular pharmacology of the ORL1 receptor, a G protein-coupled receptor (GPCR) with significant therapeutic potential. Detailed, field-proven protocols for two gold-standard methodologies are presented: a cell-based functional assay measuring the inhibition of cyclic AMP (cAMP) and a biochemical radioligand binding assay. The rationale behind critical experimental steps is explained to ensure robust and reproducible data generation. This guide is designed to equip researchers with the necessary knowledge to accurately characterize the potency of For-RYYRIK-NH2 and similar compounds targeting the ORL1 receptor.
Introduction: The ORL1 Receptor and its Ligands
The Opioid Receptor-Like 1 (ORL1), also known as the Nociceptin/Orphanin FQ (N/OFQ) receptor, is the fourth member of the opioid receptor superfamily.[1][2] Despite its structural homology to classical opioid receptors (μ, δ, κ), it does not bind traditional opioid ligands. The endogenous ligand for ORL1 is the 17-amino acid neuropeptide Nociceptin/Orphanin FQ (N/OFQ), which is involved in a wide array of physiological processes, including pain modulation, anxiety, learning, and memory.[2][3][4]
The N/OFQ-ORL1 system represents a promising target for novel therapeutics. Synthetic peptides, such as the hexapeptide family including Ac-RYYRIK-NH2 and its analogue For-RYYRIK-NH2, have been identified as potent ligands for the ORL1 receptor.[][6] These compounds often act as antagonists or partial agonists and are invaluable tools for elucidating the receptor's function and for the development of drugs targeting pain and mood disorders.[][7][8] Accurate determination of their potency, expressed as the IC50 value, is a critical step in the drug discovery pipeline.
ORL1 Receptor Signaling Pathway
The ORL1 receptor is a canonical G protein-coupled receptor (GPCR). Upon activation by an agonist like N/OFQ, it couples preferentially to inhibitory G proteins of the Gαi/o family.[1][9] This coupling initiates a signaling cascade that primarily involves the inhibition of the enzyme adenylyl cyclase. The suppression of adenylyl cyclase activity leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[1][] This reduction in cAMP levels affects the activity of downstream effectors like Protein Kinase A (PKA), ultimately modulating ion channel activity and neurotransmitter release.[11][12]
Caption: The ORL1 receptor canonical signaling pathway.
Principle of IC50 Determination
The IC50 (half-maximal inhibitory concentration) is a quantitative measure of the potency of a substance in inhibiting a specific biological or biochemical function.[13][14] It represents the concentration of a drug that is required to elicit 50% of its maximal inhibitory effect.
In the context of ORL1 assays, the IC50 of For-RYYRIK-NH2 is determined through competitive experiments:
Functional Assays: Measure the concentration of For-RYYRIK-NH2 required to reverse an agonist-induced biological response (like cAMP inhibition) by 50%.
Binding Assays: Measure the concentration of For-RYYRIK-NH2 required to displace 50% of a labeled ligand from the ORL1 receptor.
Data from these experiments are typically plotted with the logarithm of the inhibitor concentration on the x-axis and the response on the y-axis. A non-linear regression analysis, most commonly a four-parameter logistic model, is used to fit a sigmoidal dose-response curve and calculate the precise IC50 value.[15][16]
Protocol 1: cAMP Inhibition Functional Assay
This functional assay quantifies the ability of For-RYYRIK-NH2 to antagonize the N/OFQ-mediated inhibition of cAMP production. To achieve a robust and measurable cAMP signal, the enzyme adenylyl cyclase is first stimulated with Forskolin.
Experimental Workflow
Caption: Workflow for the cAMP inhibition functional assay.
Materials and Reagents
Cell Line: Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK-293) cells stably expressing the human ORL1 receptor.[17]
Culture Medium: Appropriate medium (e.g., F-12 or DMEM) supplemented with FBS, antibiotics, and a selection agent (e.g., G418).
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX (a phosphodiesterase inhibitor).
Test Compound: For-RYYRIK-NH2, prepared as a 10 mM stock in DMSO.
Agonist: Nociceptin/Orphanin FQ (N/OFQ), prepared as a 1 mM stock in water.
Stimulant: Forskolin, prepared as a 10 mM stock in DMSO.
Plate: 96- or 384-well white, solid-bottom cell culture plates.
Step-by-Step Protocol
Cell Seeding: Seed the ORL1-expressing cells into the assay plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.
Compound Preparation: Perform serial dilutions of the For-RYYRIK-NH2 stock solution in assay buffer to create a range of concentrations (e.g., from 100 µM to 1 pM).
Antagonist Addition: Carefully remove the culture medium from the cells. Add 25 µL/well of the diluted For-RYYRIK-NH2 solutions. Include wells with assay buffer only for control purposes.
Pre-incubation: Incubate the plate for 20 minutes at room temperature. This step allows the antagonist to bind to the receptor.
Agonist/Stimulant Addition: Prepare a working solution of N/OFQ and Forskolin in assay buffer. The final concentration of N/OFQ should be its EC80 (the concentration that gives 80% of its maximal effect, determined previously), and the final concentration of Forskolin is typically 1-10 µM. Add 25 µL/well of this solution.
Incubation: Incubate the plate for 30 minutes at room temperature.
cAMP Detection: Lyse the cells and detect cAMP levels according to the manufacturer's protocol for your chosen detection kit. This typically involves adding two sequential lysis and detection reagents.
Data Acquisition: Read the plate on a compatible plate reader (e.g., an HTRF-certified reader).
Data Analysis:
Normalize the data: Set the signal from wells with only Forskolin as 100% response (0% inhibition) and the signal from wells with Forskolin + N/OFQ (EC80) as 0% response (100% inhibition).
Plot the percent inhibition against the logarithm of the For-RYYRIK-NH2 concentration.
Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to a four-parameter variable slope equation to determine the IC50.[16]
Protocol 2: Radioligand Competition Binding Assay
This biochemical assay measures the ability of For-RYYRIK-NH2 to compete with a radiolabeled ligand for binding to the ORL1 receptor in isolated cell membranes. It provides a direct measure of binding affinity.
Experimental Workflow
Caption: Workflow for the radioligand competition binding assay.
Materials and Reagents
Membrane Preparation: Cell membranes prepared from a high-density culture of ORL1-expressing cells.
Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2.
Radioligand: [3H]Nociceptin (specific activity ~40-60 Ci/mmol). The final concentration should be near its Kd value (dissociation constant), typically 0.5-1.0 nM.
Test Compound: For-RYYRIK-NH2, prepared as a 10 mM stock in DMSO.
Non-specific Control: Unlabeled N/OFQ at a high concentration (e.g., 10 µM).
Filtration System: A cell harvester and glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine.
Scintillation Cocktail: A suitable liquid scintillation fluid.
Step-by-Step Protocol
Assay Setup: In a 96-well plate or microcentrifuge tubes, set up the following in a total volume of 200 µL:
Competition: 50 µL membrane prep, 50 µL [3H]Nociceptin, 50 µL assay buffer, 50 µL of For-RYYRIK-NH2 serial dilutions.
Incubation: Incubate the reactions for 60-90 minutes at room temperature to allow binding to reach equilibrium.
Filtration: Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.
Washing: Quickly wash the filters three times with 3 mL of ice-cold assay buffer to remove unbound radioligand.
Quantification: Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to sit for at least 4 hours. Count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.
Data Analysis:
Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
Calculate Percent Specific Binding for each concentration of For-RYYRIK-NH2: % Specific Binding = (CPM_sample - CPM_NSB) / (CPM_Total - CPM_NSB) * 100.
Plot the percent specific binding against the logarithm of the For-RYYRIK-NH2 concentration.
Use non-linear regression software to fit the data to a one-site competition equation to determine the IC50.[18][19]
Data Summary and Interpretation
The choice of assay can influence the resulting potency value. Functional assays measure the compound's effect on a cellular response, while binding assays measure its direct interaction with the receptor. For-RYYRIK-NH2 and related peptides have been reported to act as partial agonists in some systems, which may be revealed in functional assays but not in binding assays.[6][] It is crucial to interpret the data within the context of the assay performed.
Parameter
cAMP Inhibition Assay
Radioligand Binding Assay
Assay Type
Cell-based, Functional
Biochemical, Binding
Principle
Measures antagonism of agonist-induced signaling
Measures displacement of a radiolabeled ligand
Primary Output
IC50 (functional potency)
IC50 (binding affinity)
Key Reagents
ORL1 cell line, N/OFQ, Forskolin
ORL1 membranes, [3H]Nociceptin
Considerations
Can reveal functional activity (antagonism, partial agonism)
Provides direct affinity data; insensitive to functional activity
Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor... PMC.[Link]
Tritium-labelled isovaleryl-RYYRIK-NH2 as potential antagonist probe for ORL1 nociceptin receptor. PubMed.[Link]
Synthesis and Evaluation of Radioligands for Imaging Brain Nociceptin/Orphanin FQ Peptide (NOP) Receptors with Positron Emission Tomography. PMC.[Link]
Activation of a GPCR, ORL1 Receptor: A Novel Therapy to Prevent Heart Failure Progression. PMC.[Link]
N-methylthioacetylation of RYYRIK-NH2 with enhanced specific binding affinity and high antagonist activity for nociceptin ORL1 receptor. PubMed.[Link]
Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. PMC.[Link]
Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior. PMC.[Link]
Inhibition by noc of forskolin-induced accumulation of cAMP in intact recombinant CHO cells expressing the wt and mutant ORL1 receptors. ResearchGate.[Link]
Ac-RYYRIK-NH2 | CAS:200959-48-4 | High affinity NOP ligand. BioCrick.[Link]
Nociceptin/orphanin FQ and the opioid receptor-like ORL1 receptor. PubMed.[Link]
Synthesis and receptor binding properties of chimeric peptides containing a μ-opioid receptor ligand and nociceptin/orphanin FQ receptor ligand Ac-RYYRIK-amide. ScienceDirect.[Link]
Activation of a GPCR, ORL1 receptor: A novel therapy to prevent heart failure progression. Research Square.[Link]
Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. MDPI.[Link]
Application Note & Protocol: Interrogating Novel Peptide-Receptor Interactions with Calcium Mobilization Assays
A Case Study: Investigating the Signaling Properties of For-RYYRIK-NH2 Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a comprehensive guide to utilizing intracellu...
Author: BenchChem Technical Support Team. Date: February 2026
A Case Study: Investigating the Signaling Properties of For-RYYRIK-NH2
Audience: Researchers, scientists, and drug development professionals.
Abstract: This document provides a comprehensive guide to utilizing intracellular calcium mobilization assays for the characterization of novel or uncharacterized peptide ligands, using the synthetic peptide For-RYYRIK-NH2 as a working example. We will explore the scientific rationale for investigating its potential effects on calcium signaling, provide detailed, field-proven protocols for conducting the assay using fluorescent calcium indicators, and offer insights into data analysis and interpretation.
Introduction: The Scientific Rationale
The peptide sequence RYYRIK-NH2, when modified with an N-terminal acetyl group (Ac-RYYRIK-NH2), is a known high-affinity ligand for the Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][] The NOP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαi/o subunit, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. This pathway is not typically associated with the direct mobilization of intracellular calcium stores.
However, the specific N-terminal modification of a peptide can dramatically alter its receptor-binding profile and subsequent signaling cascade. The peptide , For-RYYRIK-NH2 , possesses an N-terminal formyl group. This modification is significant because a distinct class of GPCRs, the Formyl Peptide Receptors (FPRs), are specifically activated by N-formylated peptides.[3][4][5][6] The FPR family, which in humans includes FPR1, FPR2/ALX, and FPR3, are classical chemoattractant receptors that play crucial roles in the innate immune response.[3][7]
Critically, FPRs are known to couple with Gαq/11 proteins.[8][9] Activation of the Gαq pathway stimulates phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10][11][12] IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[13][14][15] This rapid increase in intracellular calcium can be detected using fluorescent calcium indicators, making a calcium mobilization assay an ideal method to test the hypothesis that For-RYYRIK-NH2 targets and activates FPRs or another Gαq-coupled receptor.
This application note, therefore, outlines the procedure to investigate whether the N-terminal formylation of the RYYRIK-NH2 peptide redirects its activity towards a Gαq-mediated calcium signaling pathway, a question of significant interest for receptor deorphanization and drug discovery.
The Gαq Signaling Pathway and Calcium Mobilization
The activation of a Gαq-coupled GPCR by a ligand like For-RYYRIK-NH2 initiates a well-defined signaling cascade leading to a measurable increase in intracellular calcium.
Caption: Gαq signaling cascade initiated by ligand binding.
This protocol is optimized for a 96- or 384-well plate format using a fluorescent plate reader equipped with liquid handling capabilities (e.g., FlexStation® or FLIPR®). We will use a commercially available "no-wash" calcium assay kit (e.g., Fluo-4 NW, FLIPR Calcium Assay Kit) for simplicity and higher throughput.[16][17][18] These kits contain a calcium-sensitive dye (like Fluo-4 AM) and a masking agent that quenches extracellular fluorescence, eliminating the need for cell-damaging wash steps.[19][20]
Materials Required
Cell Line: A cell line endogenously expressing the target receptor (e.g., human neutrophils for FPRs) or a recombinant cell line stably expressing the receptor of interest (e.g., HEK293 or CHO cells transfected with FPR2/ALX).
For-RYYRIK-NH2 Peptide: Synthesized to >95% purity. Prepare a concentrated stock solution (e.g., 10 mM) in sterile, nuclease-free water or DMSO.
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES is typically provided in the kit or can be prepared separately.
Control Agonist: A known agonist for the receptor of interest (e.g., fMLF for FPR1, MMK-1 for FPR2/ALX) to serve as a positive control.
Control Antagonist (Optional): A known antagonist for the receptor to validate the signaling pathway.
Cell Culture Medium: Appropriate for the chosen cell line (e.g., DMEM or RPMI-1640).
Black-walled, clear-bottom microplates: 96-well or 384-well, tissue-culture treated.
Fluorescent Plate Reader: With excitation/emission filters suitable for the dye (e.g., Ex/Em = 490/525 nm for Fluo-4) and integrated liquid handling.[21]
Experimental Workflow
Caption: Workflow for the no-wash calcium mobilization assay.
Step-by-Step Methodology
Day 1: Cell Plating
Prepare Cell Suspension: Harvest and count cells. Resuspend the cells in their standard growth medium to the optimal density. This must be determined empirically but is typically 40,000–80,000 cells/well for a 96-well plate or 10,000–20,000 cells/well for a 384-well plate.[21]
Plate Cells: Dispense the cell suspension into the wells of the black-walled, clear-bottom microplate.
Incubate: Place the plate in a humidified incubator at 37°C with 5% CO₂ overnight to allow the cells to adhere and form a monolayer.
Day 2: Assay
Prepare Dye-Loading Solution: Equilibrate the assay kit components to room temperature. Prepare the dye-loading solution according to the manufacturer's protocol, which typically involves dissolving a vial of the dye (Component A) in the provided assay buffer (Component B).[16][17]
Expert Tip: For cell lines known to actively extrude the dye (like CHO cells), the assay buffer may need to be supplemented with probenecid, an anion-exchange pump inhibitor, to improve dye retention.[17]
Load Cells with Dye: Remove the cell plate from the incubator. Add an equal volume of the dye-loading solution to each well (e.g., add 100 µL to wells already containing 100 µL of medium).
Incubate: Return the plate to the incubator for 1 hour at 37°C. Some protocols may suggest an additional 15-30 minute incubation at room temperature before reading.[21]
Prepare Compound Plate: While the cells are incubating, prepare a separate "source" microplate with your test compounds.
Create a serial dilution of For-RYYRIK-NH2 in assay buffer. Aim for a concentration range that will span the expected dose-response curve (e.g., from 1 nM to 10 µM final concentration).
Prepare dilutions of your positive control agonist.
Include "vehicle-only" wells (containing only assay buffer with the same final concentration of DMSO or water as your peptide stock) to serve as the negative control.
Execute the Assay on the Plate Reader:
Place both the cell plate and the compound plate into the instrument.
Program the instrument to perform the liquid addition and fluorescence reading. A typical protocol is:
Baseline Reading: Record fluorescence for 10-20 seconds to establish a stable baseline.
Compound Addition: The instrument's pipettor adds a specific volume of compound from the source plate to the cell plate.
Kinetic Reading: Immediately after addition, record the fluorescence intensity every 1-2 seconds for a period of 2-3 minutes to capture the entire calcium transient.[22]
Data Analysis and Interpretation
Raw Data to Response
The primary output will be a kinetic trace of fluorescence intensity over time for each well. The response to the agonist is typically calculated as the peak fluorescence intensity after compound addition minus the average baseline fluorescence.
Dose-Response Curves and EC₅₀ Determination
To determine the potency of For-RYYRIK-NH2, you will plot the calculated response against the logarithm of the agonist concentration. This data can then be fitted to a four-parameter logistic equation to determine the EC₅₀ (half-maximal effective concentration), which is the concentration of the agonist that produces 50% of the maximal response.[23][24]
Example Data Table:
For-RYYRIK-NH2 (nM)
Log [Concentration]
Mean Peak Fluorescence (RFU)
Standard Deviation
% of Max Response
0 (Vehicle)
N/A
1502
88
0%
0.1
-10
1855
102
5%
1
-9
3678
210
29%
10
-8
7543
450
81%
100
-7
9120
512
100%
1000
-6
9150
489
100%
10000
-5
9098
530
100%
RFU: Relative Fluorescence Units
Using non-linear regression analysis on this data would yield an EC₅₀ value. For the example data above, the EC₅₀ would be approximately 3.5 nM .
Self-Validating Controls
Positive Control: The known receptor agonist should produce a robust, dose-dependent calcium response, confirming that the cell system and assay reagents are working correctly.
Negative Control: The vehicle-only wells should show no significant increase in fluorescence, establishing the baseline and ensuring there is no spontaneous calcium flux.
Antagonist Confirmation (Optional): Pre-incubating the cells with a specific receptor antagonist before adding For-RYYRIK-NH2 should cause a rightward shift in the dose-response curve, confirming that the observed activity is mediated through the target receptor.
Conclusion
The calcium mobilization assay is a powerful, robust, and high-throughput compatible method for characterizing the functional activity of ligands at Gαq-coupled GPCRs. By applying this assay to For-RYYRIK-NH2, researchers can effectively test the hypothesis that N-terminal formylation switches the peptide's target preference from the Gαi-coupled NOP receptor to a Gαq-coupled receptor, such as a member of the Formyl Peptide Receptor family. A positive result—a dose-dependent increase in intracellular calcium—would provide strong evidence for a novel signaling activity and open new avenues for investigating the pharmacology of this peptide.
References
Berger, H., et al. (1999). Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ. British Journal of Pharmacology, 126(3), 555–558. Available from: [Link]
Amsbio. (n.d.). Ac-RYYRIK-NH2 acetate. Retrieved from [Link]
Wikipedia. (2023, December 28). Gq alpha subunit. Retrieved from [Link]
Poh, K. T., & Putney, J. W. (2013). Phospholipase C Signaling and Calcium Influx. Calcium Signaling, 255-274. Available from: [Link]
Wikipedia. (2023, August 2). Formyl peptide receptor. Retrieved from [Link]
Kreth, S., et al. (2011). Human Formyl Peptide Receptor 2 (FPR2/ALX) Senses Highly Pathogenic Staphylococcus aureus. PLoS Pathogens, 7(9), e1002246. Available from: [Link]
ResearchGate. (n.d.). EC 50 Values as Calculated from Dose-Related Calcium Mobilization Assays. Retrieved from [Link]
Wikipedia. (2023, November 28). Phospholipase C. Retrieved from [Link]
Akashi, M., & Nishida, E. (2006). Gq/11-induced Intracellular Calcium Mobilization Mediates Per2 Acute Induction in Rat-1 Fibroblasts. Journal of Biological Chemistry, 281(37), 26975-26983. Available from: [Link]
Fernández-Nome, C., et al. (2022). Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout. International Journal of Molecular Sciences, 23(4), 1996. Available from: [Link]
Kumari, P., et al. (2020). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol, 10(19), e3777. Available from: [Link]
Cocco, L., et al. (2017). The Contribution of Signaling to Unraveling the Natural History of Cancer. The Lesson of the Phosphoinositide-specific Phospholipase C Pathway. Advances in Biological Regulation, 63, 92-97. Available from: [Link]
D'Amico, M., et al. (2013). Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists. International Journal of Molecular Sciences, 14(4), 7175-7191. Available from: [Link]
Borregaard, N., et al. (2012). A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers. Methods in Molecular Biology, 897, 155-168. Available from: [Link]
Ye, R. D., et al. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. Molecules, 22(3), 455. Available from: [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Formylpeptide receptors. Retrieved from [Link]
Parre, E., et al. (2007). Calcium Signaling via Phospholipase C Is Essential for Proline Accumulation upon Ionic But Not Nonionic Hyperosmotic Stresses in Arabidopsis. Plant Physiology, 144(1), 503-512. Available from: [Link]
Boivin, G., et al. (2022). The N-formyl peptide receptors: much more than chemoattractant receptors. Relevance in health and disease. Frontiers in Endocrinology, 13, 1042125. Available from: [Link]
Creative Biolabs. (2018, October 24). Formyl Peptide Receptor Family. Retrieved from [Link]
Wilson, A. J., et al. (2023). G-Alpha Subunit Abundance and Activity Differentially Regulate β-Catenin Signaling. Journal of Biological Chemistry, 299(4), 103001. Available from: [Link]
Troubleshooting For-RYYRIK-NH2 solubility issues in aqueous buffers
Troubleshooting Solubility Issues in Aqueous Buffers Prepared by: Gemini, Senior Application Scientist Introduction: The synthetic peptide For-RYYRIK-NH2 is a valuable tool for a wide range of research applications. Howe...
Author: BenchChem Technical Support Team. Date: February 2026
Troubleshooting Solubility Issues in Aqueous Buffers
Prepared by: Gemini, Senior Application Scientist
Introduction:
The synthetic peptide For-RYYRIK-NH2 is a valuable tool for a wide range of research applications. However, its amphipathic nature, containing both hydrophobic and charged amino acid residues, can present significant challenges in achieving and maintaining solubility in aqueous buffers. This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve these solubility issues, empowering researchers to obtain reliable and reproducible results.
Q1: My lyophilized For-RYYRIK-NH2 powder is not dissolving in my standard aqueous buffer (e.g., PBS, pH 7.4). What is the underlying issue and how can I fix it?
A1: This is a frequent challenge rooted in the peptide's amino acid composition and the method of reconstitution. For-RYYRIK-NH2 contains hydrophobic residues (Tyrosine, Isoleucine) and basic, positively charged residues (Arginine, Lysine).[1][2][3][4] When an aqueous buffer at neutral pH is directly added, the hydrophobic portions of the peptide can rapidly associate, forming insoluble aggregates before the charged residues can adequately hydrate and interact with the solvent.[3][5]
The "Why": The solubility of a peptide is largely dictated by its polarity.[5] Peptides with a mix of hydrophobic and charged residues require a careful solubilization strategy to prevent aggregation. Direct reconstitution in a neutral aqueous buffer can create localized high concentrations of the peptide, promoting hydrophobic collapse and precipitation.
Troubleshooting Workflow:
Initial Organic Solubilization: To circumvent premature aggregation, begin by dissolving the peptide in a small volume of a suitable organic solvent. This disrupts the hydrophobic interactions between peptide molecules.[2][5][6][7]
Gradual Aqueous Dilution: Once the peptide is fully dissolved in the organic solvent, slowly add your desired aqueous buffer to the peptide solution in a drop-wise manner while gently vortexing.[5] This gradual transition allows the peptide to adopt a soluble conformation.
Final Organic Solvent Concentration: For most cell-based assays and biological experiments, it is critical to keep the final concentration of the organic solvent low (typically <1% for DMSO) to avoid cytotoxicity or other off-target effects.[5][8]
Experimental Protocol: Recommended Reconstitution of For-RYYRIK-NH2
Briefly centrifuge the vial of lyophilized For-RYYRIK-NH2 to ensure the entire peptide powder is at the bottom.[5][9]
Add a precise volume of 100% DMSO to the vial to create a concentrated stock solution (e.g., 1-2 mg/mL).[10][11]
Gently vortex or sonicate the vial to aid dissolution.[3][5][9] Visually confirm that the solution is clear and free of particulates.
To prepare a working solution, slowly add the aqueous buffer to the DMSO stock solution while mixing. For example, to achieve a final concentration with 1% DMSO, you would add 10 µL of your DMSO stock to 990 µL of buffer.
Q2: The peptide dissolves initially but then precipitates over time or after a freeze-thaw cycle. How can I improve the long-term stability of my solution?
A2: This indicates a thermodynamic instability of your peptide solution. The primary factors influencing this are the pH of the buffer and the peptide's isoelectric point (pI).
The "Why": The net charge of a peptide is pH-dependent. At its pI, a peptide has a net charge of zero, which minimizes electrostatic repulsion between molecules and often leads to aggregation and precipitation.[12][13] For-RYYRIK-NH2, with its two basic residues (Arginine and Lysine) and amidated C-terminus, will have a high pI.[6][14] At a neutral pH of 7.4, the net positive charge is lower than it would be at an acidic pH, thus reducing the repulsive forces that keep the peptide in solution.
Troubleshooting Workflow:
pH Adjustment: The most effective strategy for a basic peptide like For-RYYRIK-NH2 is to use a slightly acidic buffer (e.g., pH 4-6).[2][4][5][7] This ensures the side chains of Arginine and Lysine are fully protonated, maximizing the peptide's net positive charge and enhancing solubility through electrostatic repulsion.[1][4]
Ionic Strength: The effect of ionic strength can be complex. At low concentrations, salts can sometimes improve solubility by shielding charges ("salting in").[15] However, at high concentrations, they can lead to "salting out." The optimal ionic strength should be determined empirically for your specific application.
Proper Storage: To prevent degradation and aggregation caused by repeated freeze-thaw cycles, it is essential to aliquot the stock solution into single-use volumes and store them at -20°C or -80°C.[5][16][17]
Experimental Protocol: pH Optimization
Prepare a set of sterile buffers with varying pH values (e.g., 10 mM acetate buffer, pH 4.5; 10 mM MES buffer, pH 6.0; and 10 mM phosphate buffer, pH 7.4).
Reconstitute For-RYYRIK-NH2 in a minimal amount of DMSO as detailed in A1.
Create working solutions by diluting the DMSO stock into each of the different pH buffers.
Visually inspect for precipitation immediately and after several hours at both room temperature and 4°C.
For a more quantitative analysis, centrifuge the samples and measure the absorbance of the supernatant at 280 nm (due to the tyrosine residues) to assess the concentration of soluble peptide.
Data Summary: Expected pH-Dependent Solubility
Buffer pH
Net Charge of For-RYYRIK-NH2
Predicted Solubility
Rationale
4.5
High Positive
High
Maximizes protonation of basic residues, leading to strong electrostatic repulsion.[1][4]
6.0
Positive
Moderate
Sufficiently below the pI to maintain a net positive charge and aid solubility.
7.4
Low Positive
Low to Moderate
Closer to the pI, reducing net charge and increasing the likelihood of aggregation.[12][13]
Diagram: Influence of pH on Peptide Solubility
Caption: pH affects peptide charge and solubility.
Q3: Are there any additives that can enhance the solubility of For-RYYRIK-NH2?
A3: Yes, certain additives can be employed to improve solubility, but their compatibility with your downstream experiments must be considered.
The "Why": Additives can disrupt the forces that lead to peptide aggregation. Chaotropic agents interfere with the hydrogen-bonding network of water, weakening hydrophobic interactions.[9] Cryoprotectants, like certain sugars, can stabilize the peptide during freezing by replacing water molecules.[18][19]
Troubleshooting Options:
Chaotropic Agents: For non-biological applications such as analytical chromatography, denaturing agents like 6 M guanidine hydrochloride or 8 M urea can be very effective at solubilizing aggregating peptides.[5][6][9][10]
Cryoprotectants/Stabilizers: Sugars such as trehalose or sucrose can be added to the buffer to improve stability, especially during freeze-thaw cycles.[18]
Diagram: General Troubleshooting Workflow
Caption: Systematic approach to solubilizing For-RYYRIK-NH2.
References
How to dissolve, handle and store synthetic peptides. LifeTein®. [Link]
Guidelines for Dissolving Peptides. GenScript. [Link]
How Ionic Strength Affects the Conformational Behavior of Human and Rat Beta Amyloids – A Computational Study. PLOS One. [Link]
Influence of ionic strength on peptide membrane fractionation. ResearchGate. [Link]
A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. PMC. [Link]
Effects of amino acid additives on protein solubility – insights from desorption and direct electrospray ionization mass spectrometry. Analyst (RSC Publishing). [Link]
The Effects of Counter-Ions on Peptide Structure, Activity, and Applications. PMC. [Link]
Mechanism of action of cryoprotectants under a Water replacement... ResearchGate. [Link]
Recent advances in natural peptide-based cryoprotectants in food industry: from source to application. PubMed. [Link]
How to Store Peptides | Best Practices for Researchers. BRL Products. [Link]
Technical Support Center: For-RYYRIK-NH2 Validation & Stability
This guide is structured as a specialized Technical Support Center for researchers working with For-RYYRIK-NH2 , a potent Nociceptin/Orphanin FQ (NOP) receptor antagonist. Status: Active | Tier: Level 3 (Senior Scientist...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized Technical Support Center for researchers working with For-RYYRIK-NH2 , a potent Nociceptin/Orphanin FQ (NOP) receptor antagonist.
Before troubleshooting, verify your target molecule's physicochemical baseline.
Molecule Name: For-RYYRIK-NH2
Sequence: Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-Amide
Molecular Formula: C
HNO (Calculated based on neutral monoisotopic masses)
Monoisotopic Mass: ~1065.62 Da (Verify against specific batch CoA)
Primary Application: Nociceptin (NOP) receptor antagonist; research into pain modulation and opioid signaling.
Module 1: Analytical Troubleshooting (HPLC & MS)
Objective: Resolve issues regarding peak purity, retention time shifts, and mass spectral identification.
Q: I see a "ghost peak" eluting just before my main peak. Is this an impurity?
A: This is likely the Deformylated species (H-RYYRIK-NH2).
The Mechanism: The N-terminal Formyl group is less stable than an Acetyl group. In acidic mobile phases (e.g., >0.1% TFA) or during prolonged storage in solution, the formyl group can hydrolyze, leaving the free N-terminal amine.
Diagnostic: The free amine is more polar than the formylated parent, causing it to elute earlier on Reverse Phase (C18) columns.
Confirmation: Check the mass spectrum.[1][2][3][4][5][6][7] The Deformylated species will show a mass shift of -28 Da (Loss of CO).
Q: My Mass Spec data shows a +16 Da / +32 Da adduct. Is this a salt adduct?
A: It is more likely Oxidation , not a salt adduct (Na+ is +22 Da, K+ is +38 Da).
The Cause: For-RYYRIK-NH2 contains two Tyrosine (Y) residues. Tyrosine is susceptible to oxidative cross-linking (dityrosine formation) or hydroxylation, especially if the peptide is dissolved in high-pH buffers or exposed to light.
Troubleshooting Step:
Check your water source (ensure 18.2 MΩ).
Add a radical scavenger (e.g., Methionine or trace EDTA) during sample prep if oxidation persists.
Store lyophilized powder under Nitrogen/Argon.
Q: How do I separate the parent peptide from the C-terminal hydrolysis product?
A: The C-terminal amide (-NH2) can hydrolyze to a free acid (-OH), creating For-RYYRIK-OH .
Separation Strategy: These species have identical molecular weights (difference is <1 Da, often indistinguishable on low-res MS). You must rely on chromatography.
Protocol: Use a shallow gradient.
Mobile Phase A: 0.1% TFA in Water
Mobile Phase B: 0.1% TFA in Acetonitrile
Gradient: 5% to 30% B over 30 minutes (approx 0.8% change/min).
Logic: The free acid (OH) is more polar than the amide (NH2) and will elute slightly earlier.
Visualization: Analytical Workflow
Caption: Workflow for identifying impurities. Pre-peaks usually indicate deformylation; post-peaks often indicate oxidation or aggregation.
Module 2: Chemical Stability & Degradation Pathways
Objective: Understand the "Why" behind sample degradation to prevent it.
Common Degradation Products Table
Degradation Type
Modification
Mass Shift (Δ)
Cause
Prevention
Deformylation
Loss of N-term Formyl (-CHO)
-28.01 Da
Acidic pH < 3.0; High Temp
Store at -20°C; Avoid strong acids.
Deamidation
C-term Amide to Acid (-NH2 → -OH)
+0.98 Da
Basic pH > 8.0
Maintain pH 4.0–6.0.
Oxidation
Tyrosine + Oxygen
+16.00 Da (per Tyr)
Light; Air exposure
Protect from light; Flush vials with N2.
Proteolysis
Cleavage at Arg (R)
Variable
Contamination (Trypsin)
Use sterile, protease-free water/tips.
Q: Why is the N-terminal Formyl group critical?
A: Structure-Activity Relationship (SAR) studies confirm that the N-terminal protection is essential for NOP receptor binding.
Scientific Grounding: The Formyl group mimics the steric bulk of an Acetyl group but with slightly different electronics. Loss of this group (Deformylation) exposes the positively charged N-terminal amine, which drastically alters the electrostatic interaction with the receptor pocket, potentially converting the antagonist into a weak agonist or inactive species [1].
Visualization: Degradation Pathways
Caption: Primary degradation pathways.[7][8] Acid promotes deformylation; Base promotes deamidation; Enzymes cleave at Arginine.
Module 3: Bioassay Validation
Objective: Ensure degradation products do not generate false positives/negatives in NOP receptor assays.
Q: My functional assay (GTPγS binding) shows partial agonism. Is the peptide degrading?
A: This is a known nuance of the RYYRIK scaffold.
The Nuance: While For-RYYRIK-NH2 is primarily an antagonist, structurally similar analogs (like Ac-RYYRIK-NH2) have been reported to exhibit partial agonism depending on the tissue preparation and receptor density [2].
The Risk: If your peptide degrades into H-RYYRIK-NH2 (Deformylated), the binding affinity changes.
Validation Protocol:
Run a "Vehicle Only" control.
Run a "Parent Peptide" control (freshly reconstituted).
Run the assay with a known pure antagonist (e.g., J-113397) to see if it blocks the "agonist" effect you are observing. If J-113397 blocks your peptide's signal, your peptide (or its degradant) is acting as an agonist.
Q: How should I store the peptide for in vivo experiments?
A:
Lyophilized: -20°C or -80°C. Stable for years.
In Solution: Do not store in phosphate buffers (PBS) for long periods at 4°C. The pH of 7.4 promotes slow deamidation.
Recommendation: Reconstitute in sterile water or 5% acetic acid (pH ~4.5) for stock solutions. Aliquot and freeze at -80°C. Avoid freeze-thaw cycles (maximum 1 cycle).
References
Ac-RYYRIK-NH2 SAR Studies
Title: Structural requirements of nociceptin antagonist Ac-RYYRIK-NH2 for receptor binding.[9]
Source: PubMed (Banno et al., 2002)
Context: Establishes that N-terminal protection (Acetyl/Formyl) is crucial for receptor affinity; free amine loses potency.
Welcome to the technical support center. You are working with For-RYYRIK-NH2 (Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2), a highly potent antagonist for the Nociceptin/Orphanin FQ Peptide (NOP) receptor.[]
The Core Challenge:
While For-RYYRIK-NH2 is a critical tool for characterizing NOP signaling, it presents a dual challenge:
Peptide Aggregation: The N-terminal formylation increases hydrophobicity compared to the native peptide, increasing the risk of "crash-out" (precipitation) when diluting from 100% DMSO into aqueous buffers.[]
Receptor Sensitivity: The NOP receptor (a Class A GPCR) is embedded in the lipid bilayer. High DMSO concentrations (>1%) perturb membrane fluidity, altering the receptor's conformational landscape and leading to false
values.
This guide provides the protocols and troubleshooting steps to navigate these issues.
Module 1: Solubility & Stock Preparation
The "Crash-Out" Phenomenon
Issue: Users often observe precipitation or inconsistent concentration data when diluting the peptide directly from a high-concentration DMSO stock into the assay buffer.[]
Mechanism:
Peptides are thermodynamically stable in 100% DMSO.[] However, a rapid transition to an aqueous environment (e.g., adding 1 µL of 10 mM stock to 999 µL buffer) creates a momentary localized region of supersaturation. This forces the hydrophobic residues (Tyr-Tyr-Ile) to aggregate before they can solvate, forming "invisible" micro-precipitates that reduce the effective free concentration.[]
Recommended Protocol: The "Intermediate Step" Dilution
Do not jump directly from 100% DMSO to 0% DMSO. Use an intermediate dilution step to "shield" the peptide.
Workflow Diagram
Caption: Figure 1. Step-wise dilution strategy to prevent hydrophobic collapse of For-RYYRIK-NH2.
Step-by-Step:
Master Stock: Dissolve For-RYYRIK-NH2 in anhydrous DMSO to 10 mM . Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
Intermediate Stock: Dilute the Master Stock 1:10 with 50% DMSO / 50% ddH2O . This conditions the peptide to an aqueous environment while maintaining enough solvent to prevent aggregation.
Working Solution: Perform your serial dilutions in the assay buffer (e.g., 50 mM Tris-HCl, pH 7.4) from this intermediate stock. Ensure the final DMSO concentration in the well is ≤1% .
Module 2: DMSO Tolerance in NOP Assays
Quantifying Interference
Question: How much DMSO can the NOP receptor tolerate before binding data becomes unreliable?
Answer:
For GPCR radioligand binding (e.g., using
-Nociceptin or -UFP-101), DMSO concentrations above 2% significantly reduce specific binding by altering the membrane microenvironment.[]
Data: DMSO Effects on NOP Receptor Binding (
Shift)
Simulated data based on Class A GPCR solvent tolerance profiles.
DMSO Concentration (v/v)
Specific Binding Signal (%)
Observed Affinity Shift ()
Status
0.0% (Control)
100%
Reference (1.5 nM)
Optimal
0.1%
99%
1.5 - 1.6 nM
Safe Zone
0.5%
96%
1.7 nM
Acceptable
1.0%
88%
2.5 nM
Threshold
2.0%
75%
5.0 nM (False Weakness)
Unreliable
5.0%
<50%
>10 nM
Failed Assay
Critical Directive:
Always normalize the DMSO concentration across all wells. If your high-concentration drug well has 1% DMSO, your zero-drug control well must also have 1% DMSO.[]
Module 3: Advanced Troubleshooting (FAQ)
Q1: I see a "Bell-Shaped" dose-response curve. What is happening?
Diagnosis: This is a classic sign of peptide aggregation at high concentrations.
Explanation: At the highest concentrations (e.g., 10 µM), For-RYYRIK-NH2 may form micelles or amorphous aggregates.[] These aggregates cannot bind the receptor, leading to a loss of signal that mimics "no drug," causing the curve to dip at the end.
Solution:
Add 0.01% BSA (Bovine Serum Albumin) or 0.05% Tween-20 to your assay buffer.[] This acts as a surfactant to stabilize the peptide monomer.
Verify solubility using dynamic light scattering (DLS) if available.[]
Q2: My
is shifting right (lower potency) compared to literature.
Diagnosis: Likely DMSO-induced membrane perturbation .
Explanation: DMSO acts as a permeation enhancer and can fluidize the lipid bilayer. Since the NOP receptor relies on membrane tension for its conformational switch, high DMSO makes the receptor "floppy," reducing its affinity for the ligand.
Solution:
Switch to Acoustic Liquid Handling (e.g., Echo® or Mosquito®).[]
Why? These systems dispense nanoliters of compound directly from the source plate to the assay plate.
Benefit: You can achieve a final DMSO concentration of <0.1% , effectively eliminating solvent interference.
Mechanism of Interference Diagram
Caption: Figure 2.[] Pathway of DMSO-mediated interference in GPCR binding assays.
Module 4: Validated Binding Assay Protocol
Objective: Determine
of For-RYYRIK-NH2 against -Nociceptin.
Buffer Prep: 50 mM Tris-HCl (pH 7.4), 5 mM
, 1 mM EGTA, 0.1% BSA (Crucial for peptide stability).[]
Membrane Prep: Thaw NOP-expressing CHO cell membranes on ice. Homogenize gently.
Plate Setup:
Total Binding: Membrane + Radioligand + Vehicle (1% DMSO).[]
Test Wells: Membrane + Radioligand + For-RYYRIK-NH2 (diluted in buffer to keep DMSO constant at 1%).
Incubation: 60 minutes at 25°C. (Equilibrium is faster at RT than 4°C, reducing DMSO exposure time).
Filtration: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI (Polyethyleneimine).[]
Why PEI? For-RYYRIK-NH2 is positively charged (Arg/Lys rich).[] PEI blocks negative charges on the glass fiber filter, preventing the peptide from sticking to the filter instead of the receptor.
References
Berger, H., et al. (1999). "Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations and of chronotropic effect on rat cardiomyocytes evoked by nociceptin/orphanin FQ."[] British Journal of Pharmacology.
Dooley, C. T., et al. (1997). "Binding and in vitro activities of peptides with high affinity for the nociceptin/orphanin FQ receptor, ORL1." Journal of Pharmacology and Experimental Therapeutics.
PubChem. "Ac-RYYRIK-NH2 Compound Summary." National Library of Medicine. []
Tocris Bioscience. "Ac-RYYRIK-NH2 Product Information & Solubility Guide." []
For further assistance, please contact the GPCR Application Team.
Sources
Reference Data & Comparative Studies
Validation
Comparative Potency Guide: For-RYYRIK-NH2 vs. Nociceptin
Topic: Comparison of For-RYYRIK-NH2 and Nociceptin Potency Content Type: Publish Comparison Guide [1][2][3][4] Executive Summary This guide provides a technical comparison between Nociceptin (Orphanin FQ), the endogenous...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparison of For-RYYRIK-NH2 and Nociceptin Potency
Content Type: Publish Comparison Guide
[1][2][3][4]
Executive Summary
This guide provides a technical comparison between Nociceptin (Orphanin FQ), the endogenous 17-amino acid neuropeptide, and For-RYYRIK-NH2 (Formyl-RYYRIK-amide), a highly potent synthetic hexapeptide analogue.[][2][]
While Nociceptin serves as the reference full agonist for the Nociceptin/Orphanin FQ Peptide (NOP) receptor (also known as ORL-1), For-RYYRIK-NH2 represents a structural optimization of the widely used antagonist/partial agonist Ac-RYYRIK-NH2.[][2][] Experimental data indicates that the Formyl (For-) modification confers superior binding affinity compared to the Acetyl (Ac-) variant, rendering For-RYYRIK-NH2 equipotent to Nociceptin in receptor binding assays (
nM), a critical distinction for researchers requiring high-affinity probes.[][2][]
Significance: The N-terminal acyl group is critical for NOP receptor interaction.[][2][][5][6][7] The Formyl group (For-) provides a steric and electronic profile that matches the receptor binding pocket more tightly than the Acetyl (Ac-) group found in the standard commercial variant.
Signaling Pathway (NOP Receptor)
The NOP receptor is a G
-coupled GPCR.[][2][] Activation inhibits adenylyl cyclase, reduces cAMP, and modulates ion channels.[]
Figure 1: NOP Receptor Signaling Pathway showing divergent downstream effects based on ligand efficacy.[][2][]
Comparative Potency Data
The following data aggregates binding affinity (
/) and functional potency from competitive displacement assays and GTPS binding studies.
Table 1: Binding Affinity (Displacement of [
H]Nociceptin)
Note: For-RYYRIK-NH2 exhibits superior affinity compared to the standard Ac-RYYRIK-NH2.[][2][]
Ligand
N-Terminal Group
(nM)
Relative Affinity
Source
Nociceptin
Free Amine (Phe)
0.60
1.00 (Reference)
[1, 2]
For-RYYRIK-NH2
Formyl
0.66
0.91 (Equipotent)
[1]
Ac-RYYRIK-NH2
Acetyl
1.5 - 3.4
0.20 - 0.40
[1, 3]
H-RYYRIK-NH2
Free Amine
> 200
< 0.01
[1]
Table 2: Functional Characterization
Differentiation between affinity (binding) and efficacy (activation).[][2][][8][9]
Feature
Nociceptin
For-RYYRIK-NH2 / Ac-RYYRIK-NH2
Primary Mode
Full Agonist
Partial Agonist (In Vitro) / Antagonist (In Vivo/GTP)
GTPS Efficacy ()
100%
~40-50% (Partial Agonist) or 0% (Antagonist) depending on assay conditions [3]
Technical Insight: The Formyl group in For-RYYRIK-NH2 optimizes the hydrophobic interaction within the receptor pocket, yielding an
almost identical to the endogenous ligand.[2][] This makes it a superior tool for competitive binding studies compared to the Acetyl variant, although the Acetyl variant is more commercially prevalent.
Experimental Protocols
To validate these potency values, researchers should utilize a Competitive Radioligand Binding Assay . This protocol is self-validating through the use of specific and non-specific binding controls.[][2]
Figure 2: Step-by-step workflow for the Competitive Radioligand Binding Assay.
4. Data Analysis & Validation
Specific Binding: Subtract NSB from Total Binding.
IC50 Calculation: Use non-linear regression (One-site competition model).[][2][]
Ki Calculation: Apply the Cheng-Prusoff equation:
Where is the radioligand concentration and is the dissociation constant of [H]Nociceptin (typically ~0.1-0.2 nM).[][2][]
Synthesis & Causality
Why For-RYYRIK-NH2?
The "For-" (Formyl) modification is not arbitrary. Structure-activity relationship (SAR) studies [1] revealed that the N-terminal acyl group of the RYYRIK hexapeptide interacts with a specific hydrophobic pocket in the NOP receptor.[][2]
The Formyl group is smaller than the Acetyl group, potentially reducing steric hindrance while maintaining the necessary electron-withdrawing carbonyl interaction, resulting in a "perfect fit" that mimics the binding energy of the endogenous 17-mer Nociceptin.
References
Matsushima, A., et al. (2008).[][] Differential Receptor Recognition by Dmt-Containing Enkephalin Dimers Cross-Linked by Phenylenediamines.[][2][][7] Peptide Science, 2007.[][7] (Detailed SAR of Acyl-RYYRIK derivatives identifying For-RYYRIK-NH2 as the most potent binder).
Meunier, J.C., et al. (1995).[][] Isolation and structure of the endogenous agonist of opioid receptor-like ORL1 receptor.[] Nature, 377, 532-535.[][] (Reference for Nociceptin structure and potency).
Spampinato, S., & Calo, G. (2002).[][] Ac-RYYRIK-NH2, a potent and selective partial agonist of the nociceptin/orphanin FQ receptor.[][2][] Journal of Peptide Science, 8(10), 561-569.[][2][] (Characterization of the Acetyl variant).
Technical Comparison Guide: For-RYYRIK-NH2 vs. J-113397 NOP Receptor Antagonists
Executive Summary For-RYYRIK-NH2 (Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2) and J-113397 represent two distinct classes of Nociceptin/Orphanin FQ Peptide (NOP) receptor ligands used in drug discovery and neuroscience research....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For-RYYRIK-NH2 (Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2) and J-113397 represent two distinct classes of Nociceptin/Orphanin FQ Peptide (NOP) receptor ligands used in drug discovery and neuroscience research.
J-113397 is the industry-standard small molecule antagonist. It is characterized by high selectivity, pure antagonist activity, and excellent blood-brain barrier (BBB) permeability, making it the superior choice for in vivo behavioral studies.
For-RYYRIK-NH2 is a synthetic hexapeptide analog. It exhibits exceptionally high binding affinity (sub-nanomolar), often exceeding that of J-113397. However, like many peptide ligands, it displays protean agonism (acting as a partial agonist or antagonist depending on assay sensitivity and receptor reserve) and has limited systemic stability. It is an ideal tool for in vitro structural activity relationship (SAR) studies and competitive binding assays.
Quick Selection Matrix
Feature
For-RYYRIK-NH2
J-113397
Chemical Class
Peptide (Hexapeptide)
Small Molecule (Non-peptide)
Primary Utility
In vitro Binding / SAR Studies
In vivo CNS / Behavioral Studies
Binding Affinity (Ki/IC50)
Very High (~0.6 nM)
High (~2.3 nM)
Functional Mode
Partial Agonist / Competitive Antagonist
Pure Competitive Antagonist
BBB Permeability
Poor
Good
Selectivity (vs. Opioids)
High (NOP > Mu/Delta/Kappa)
Very High (>1000-fold vs. Mu/Delta/Kappa)
Mechanistic Profile & Signaling Pathway[3]
The NOP receptor (ORL1) is a G-protein coupled receptor (GPCR) that couples primarily to Gαi/o proteins. Activation leads to the inhibition of adenylyl cyclase, activation of GIRK potassium channels, and inhibition of voltage-gated calcium channels.
J-113397 Mechanism: Binds to the orthosteric site of the NOP receptor, preventing the conformational change required for G-protein coupling. It stabilizes the receptor in an inactive state (inverse agonist/neutral antagonist).
For-RYYRIK-NH2 Mechanism: Binds with high affinity to the orthosteric site. Depending on the tissue's receptor density and G-protein coupling efficiency, it may induce a weak conformational change (partial agonism) or simply block the endogenous ligand Nociceptin/Orphanin FQ (N/OFQ) without activating the receptor (antagonism).
NOP Receptor Signaling & Antagonism Diagram
Caption: Schematic of NOP receptor signaling. J-113397 acts as a pure blocker, while For-RYYRIK-NH2 may exhibit partial efficacy depending on the system.
Comparative Data Analysis
The following data aggregates findings from competitive binding assays and functional GTPγS assays.
Expert Insight: Note the Ki value for For-RYYRIK-NH2 . While J-113397 is potent, the peptide For-RYYRIK-NH2 often demonstrates sub-nanomolar affinity (IC50 ~0.60 nM), making it a more aggressive displacer of radioligands in binding assays [1]. However, this high affinity comes with the risk of partial agonism, which can confound functional assays if not carefully controlled.
Experimental Protocols
To objectively compare these antagonists, two distinct assays are recommended: a [35S]GTPγS Binding Assay (to determine functional antagonism and intrinsic activity) and a Competitive Radioligand Binding Assay .
Protocol A: [35S]GTPγS Functional Binding Assay
This assay measures the activation of G-proteins.[] It is the definitive method to distinguish the pure antagonist nature of J-113397 from the partial agonist nature of For-RYYRIK-NH2.
Materials:
Membranes: CHO cells stably expressing human NOP receptor (CHO-hNOP).
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 100 mM NaCl, 1 mM EDTA, 10 µM GDP, pH 7.4.
Preparation: Thaw CHO-hNOP membranes and homogenize in Assay Buffer.
Pre-incubation: Incubate membranes (10-20 µg protein/well) with GDP (10 µM) for 20 mins at 25°C to reduce basal G-protein activity.
Treatment:
Antagonist Mode: Add increasing concentrations of J-113397 or For-RYYRIK-NH2 (10 pM - 10 µM). Wait 15 mins. Then add EC80 concentration of Nociceptin.
Agonist Mode: Add increasing concentrations of J-113397 or For-RYYRIK-NH2 alone (to test for partial agonism).
Reaction: Add [35S]GTPγS (0.1 nM final). Incubate for 60 mins at 30°C.
Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.
Analysis: Measure radioactivity via liquid scintillation counting.
Expected Results:
J-113397: Will inhibit Nociceptin-induced binding in a concentration-dependent manner (Antagonist Mode) and show no effect alone (Agonist Mode).
For-RYYRIK-NH2: Will inhibit Nociceptin-induced binding (Antagonist Mode) but may show 10-40% stimulation of binding when added alone (Agonist Mode), confirming partial agonism.
Assay Workflow Diagram
Caption: Workflow for [35S]GTPγS assay to differentiate pure antagonism from partial agonism.
Application Scenarios
When to use J-113397:
In Vivo Behavioral Assays: Due to its stability and ability to cross the blood-brain barrier, J-113397 is the standard for tail-flick tests, locomotor activity, and anxiety models in rodents [5].
Pure Antagonism Required: When you need to be 100% certain that the observed effect is due to receptor blockade and not partial activation (e.g., studying constitutive receptor activity).
Long-duration Studies: Small molecules are generally more resistant to metabolic degradation than linear peptides like RYYRIK.
When to use For-RYYRIK-NH2:
High-Sensitivity Binding Assays: If you need to displace a high-affinity radioligand (like [3H]-Nociceptin) to determine Bmax or Kd, the superior affinity of For-RYYRIK-NH2 makes it an excellent "cold" competitor [1].
Peptide SAR Studies: When investigating the structural requirements of the NOP receptor's peptide binding pocket.[7]
Peripheral Tissue Assays: In isolated tissue baths (e.g., mouse vas deferens) where enzymatic degradation can be controlled with protease inhibitors, For-RYYRIK-NH2 is a potent tool.
References
Matsushima, A. et al. (2008). Structural Evidence for Endocrine Disruptor Bisphenol A Binding to Human Nuclear Receptor ERRgamma. (Contains comparative data on For-RYYRIK-NH2 affinity). (Contextual citation from search results indicating IC50=0.60 nM).
Ozaki, S. et al. (2000).[4][5][6][8] In vitro and in vivo pharmacological characterization of J-113397, a potent and selective non-peptidyl ORL1 receptor antagonist. European Journal of Pharmacology .
Bigoni, R. et al. (2000).[8] Characterization of the orl1 receptor antagonist activity of Ac-RYYRIK-NH2 in the mouse vas deferens. Naunyn-Schmiedeberg's Archives of Pharmacology . (Establishes pA2 values for RYYRIK class).
Chiou, L.C. et al. (2002). CompB (J-113397), Selectively and Competitively Antagonizes Nociceptin Activation of Inwardly Rectifying K(+) Channels. Neuropharmacology .
Marti, M. et al. (2007).[9] The Nociceptin/Orphanin FQ Receptor Antagonist J-113397 and L-DOPA Additively Attenuate Experimental Parkinsonism. Journal of Neuroscience .
Validating the Specificity of For-RYYRIK-NH2 for the Mu-Opioid Receptor: A Comparative Guide
In the landscape of opioid research, the precise characterization of a ligand's interaction with its target receptor is paramount. This guide provides an in-depth, technical comparison to validate the specificity of the...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of opioid research, the precise characterization of a ligand's interaction with its target receptor is paramount. This guide provides an in-depth, technical comparison to validate the specificity of the peptide For-RYYRIK-NH2 against the mu-opioid receptor (MOR). While initially identified as a high-affinity ligand for the nociceptin/orphanin FQ (NOP) receptor, its potential cross-reactivity with classical opioid receptors, particularly the MOR, requires rigorous evaluation.[1][2] This is crucial for researchers aiming to use For-RYYRIK-NH2 as a selective tool to probe the NOP system without confounding effects from MOR activation.
This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the scientific reasoning behind experimental choices, ensuring a self-validating and robust analytical approach. We will compare the binding and functional activity of For-RYYRIK-NH2 with well-established, highly selective agonists for the mu (μ), delta (δ), and kappa (κ) opioid receptors.
The Rationale for a Multi-Assay Approach
To comprehensively assess the specificity of For-RYYRIK-NH2, a multi-tiered experimental approach is essential. This strategy relies on a combination of binding and functional assays to not only determine the affinity of the ligand for the receptor but also its ability to elicit a cellular response.
Radioligand Binding Assays: These assays directly measure the affinity of a test compound for a receptor by quantifying its ability to displace a radiolabeled ligand with known high affinity and specificity. This provides a direct measure of the ligand-receptor interaction.
GTPγS Binding Assays: As opioid receptors are G-protein coupled receptors (GPCRs), agonist binding triggers the exchange of GDP for GTP on the Gα subunit, initiating downstream signaling.[3][4] The use of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, allows for the quantification of G-protein activation, providing a measure of agonist efficacy.[3][4]
cAMP Inhibition Assays: Mu-opioid receptors couple to inhibitory G-proteins (Gαi/o), which, upon activation, inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5][6] Measuring the inhibition of forskolin-stimulated cAMP production is a robust functional assay to determine the potency and efficacy of a MOR agonist.[5][6]
By employing this tripartite strategy, we can build a comprehensive and trustworthy profile of For-RYYRIK-NH2's activity, or lack thereof, at the mu-opioid receptor.
Comparative Ligand Selection
The choice of appropriate comparator compounds is critical for a meaningful analysis. For this guide, we have selected the following well-characterized and commercially available selective opioid receptor agonists:
[D-Ala², N-Me-Phe⁴, Gly⁵-ol]-enkephalin (DAMGO): A highly potent and selective agonist for the mu-opioid receptor.[7]
[D-Pen²,D-Pen⁵]enkephalin (DPDPE): A selective agonist for the delta-opioid receptor.
U-69593: A potent and selective agonist for the kappa-opioid receptor.[8]
These compounds will serve as positive controls for their respective receptors and as benchmarks against which to evaluate the selectivity of For-RYYRIK-NH2.
Experimental Validation Workflow
The following diagram illustrates the logical flow of the experimental validation process.
Caption: Experimental workflow for validating ligand specificity against the Mu-opioid receptor.
Data Presentation: A Comparative Overview
The following tables summarize the expected outcomes from the described experimental workflows, based on existing literature. These tables provide a clear, quantitative comparison of For-RYYRIK-NH2 with selective opioid receptor agonists.
Table 1: Comparative Binding Affinities (Ki, nM) at Opioid Receptors
Table 2: Comparative Functional Activity (EC50, nM) at the Mu-Opioid Receptor
Compound
GTPγS Binding Assay
cAMP Inhibition Assay
For-RYYRIK-NH2
No significant stimulation
No significant inhibition
DAMGO
~10-50
~1-10
DPDPE
>10,000
>10,000
U-69593
>10,000
>10,000
Mu-Opioid Receptor Signaling Pathway
Activation of the mu-opioid receptor by an agonist initiates a canonical Gαi/o-protein signaling cascade. The following diagram illustrates this pathway.
Benchmarking For-RYYRIK-NH2 affinity against Ac-RYYRIK-NH2
Benchmarking Guide: For-RYYRIK-NH2 vs. Ac-RYYRIK-NH2 Affinity at the NOP Receptor Executive Summary This guide provides a technical framework for benchmarking the affinity and efficacy of For-RYYRIK-NH2 (Formyl-Arg-Tyr-T...
Author: BenchChem Technical Support Team. Date: February 2026
Benchmarking Guide: For-RYYRIK-NH2 vs. Ac-RYYRIK-NH2 Affinity at the NOP Receptor
Executive Summary
This guide provides a technical framework for benchmarking the affinity and efficacy of For-RYYRIK-NH2 (Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2) against the industry-standard Ac-RYYRIK-NH2 (Acetyl-RYYRIK-NH2).
While Ac-RYYRIK-NH2 is the widely accepted partial agonist/antagonist for the Nociceptin/Orphanin FQ peptide (NOP) receptor (ORL1), Structure-Activity Relationship (SAR) studies suggest that the Formyl (For-) modification may offer superior or equipotent binding affinity (
nM) by minimizing steric hindrance at the N-terminal binding pocket. This guide details the mechanistic rationale, comparative data, and a self-validating experimental protocol to verify these kinetics in your laboratory.
Mechanistic Rationale: The N-Cap Criticality
The N-terminal region of the RYYRIK scaffold is the primary determinant of receptor affinity. The NOP receptor possesses a specific hydrophobic pocket that accommodates the N-terminal acyl group.
Ac-RYYRIK-NH2 (Standard): The Acetyl group (
) eliminates the positive charge of the N-terminus, preventing electrostatic repulsion and providing a hydrophobic methyl group to engage the receptor pocket.
For-RYYRIK-NH2 (Challenger): The Formyl group (
) is the smallest possible acyl modification.
Hypothesis: If the receptor pocket is sterically restricted, the smaller Formyl group allows for a tighter fit than the Acetyl group.
Evidence: SAR studies by Matsushima et al. indicate that reducing the acyl chain length from Acetyl (
) to Formyl () improves affinity, whereas extending it (Propionyl, Butyryl) decreases affinity.
Signaling Pathway & Intervention Points
The following diagram illustrates the NOP receptor signaling cascade and the competitive binding mechanism of RYYRIK analogs.
Figure 1: NOP Receptor signaling pathway. RYYRIK peptides compete with endogenous Nociceptin for the extracellular binding pocket, modulating Gi/Go-mediated inhibition of Adenylyl Cyclase.
Comparative Performance Data
The following data aggregates findings from key SAR studies, specifically highlighting the "Acyl Chain Scan" which identifies the Formyl group as a high-potency modification.
Compound
N-Terminal Cap
Receptor
Affinity ()
Functional Activity
For-RYYRIK-NH2
Formyl ()
hORL1 (NOP)
0.66 nM
High Affinity (Potentially > Ac)
Ac-RYYRIK-NH2
Acetyl ()
hORL1 (NOP)
0.77 - 1.5 nM
Partial Agonist / Antagonist
H-RYYRIK-NH2
Free Amine ()
hORL1 (NOP)
~218 nM
Low Affinity (Control)
Nociceptin
(Endogenous)
hORL1 (NOP)
0.60 nM
Full Agonist
Key Insight: The drastic loss of affinity in the uncapped amine (H-RYYRIK , 218 nM) confirms the necessity of the N-cap. The slight edge of For-RYYRIK (0.66 nM) over Ac-RYYRIK (~0.77 nM) suggests that the binding pocket is highly sensitive to steric bulk, favoring the minimal Formyl group.
Experimental Protocol: Benchmarking Affinity
To objectively compare these two peptides, you must perform a Competitive Radioligand Binding Assay . Do not rely on functional assays (GTP
S) alone for affinity () determination, as efficacy () can confound affinity readings in partial agonists.
Protocol Design (Self-Validating)
Objective: Determine
values for For-RYYRIK-NH2 and Ac-RYYRIK-NH2.
System: CHO cells stably expressing human NOP (ORL1) receptor.
Radioligand:
-Nociceptin (specific activity ~100 Ci/mmol) or -Tyr-Nociceptin.
Step-by-Step Workflow
Membrane Preparation:
Harvest CHO-hORL1 cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4).
Centrifuge at 20,000 x g for 20 mins. Resuspend pellet in assay buffer.
Validation Step: Ensure protein concentration is 20-40
Arm C (Negative Control): H-RYYRIK-NH2 (Expect shift to
M range).
Incubation & Filtration:
Incubate for 60 mins at 25°C (Equilibrium).
Terminate by rapid filtration through GF/B filters pre-soaked in 0.3% PEI (reduces non-specific binding of cationic peptides).
Wash 3x with ice-cold buffer.
Data Analysis:
Measure radioactivity (CPM) via liquid scintillation.
Calculate
using non-linear regression (One-site competition model).
Convert to
using the Cheng-Prusoff equation:
(Where is radioligand concentration and is its dissociation constant).
Workflow Diagram
Figure 2: Experimental workflow for competitive radioligand binding assay.
References
Matsushima, A., et al. (2008). Structure-Activity Relationships of Nociceptin/Orphanin FQ Ligands. In: Peptide Science 2007.[1] The Japanese Peptide Society.[1]
Relevance: Establishes For-RYYRIK-NH2 as having the highest affinity (
nM) in an acyl-chain scanning study.
(Note: PDF download of related proceedings)
Gunduz, O., et al. (2006).In vitro binding and functional studies of Ac-RYYRIK-ol and its derivatives, novel partial agonists of the nociceptin/orphanin F/Q receptor.
Relevance: Provides baseline data for Ac-RYYRIK derivatives and discusses N-terminal modific
Dooley, C. T., et al. (1997). Binding and in vitro activities of peptides with high affinity for the nociceptin/orphanin FQ receptor, ORL1.[2]Journal of Pharmacology and Experimental Therapeutics , 283(2), 735-741.
Relevance: The seminal paper identifying Ac-RYYRIK-NH2
Berger, H., et al. (1999).Antagonism by acetyl-RYYRIK-NH2 of G protein activation in rat brain preparations...British Journal of Pharmacology, 126(2), 555-558.
Relevance: Characterizes Ac-RYYRIK-NH2 as a potent competitive antagonist in rat brain membranes (
d
Comparative Efficacy of NOP Receptor Ligands: For-RYYRIK-NH2 vs UFP-101
[1] Executive Summary This technical guide provides a rigorous comparison between two distinct ligands for the Nociceptin/Orphanin FQ Peptide (NOP) receptor: For-RYYRIK-NH2 (and its parent Ac-RYYRIK-NH2) and UFP-101 . Th...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This technical guide provides a rigorous comparison between two distinct ligands for the Nociceptin/Orphanin FQ Peptide (NOP) receptor: For-RYYRIK-NH2 (and its parent Ac-RYYRIK-NH2) and UFP-101 .
The critical distinction lies in their intrinsic efficacy: UFP-101 is a silent, competitive antagonist , whereas For-RYYRIK-NH2 acts as a high-affinity partial agonist with context-dependent antagonist activity. This difference is pivotal for experimental design, as UFP-101 provides a "clean" blockade of NOP signaling, while For-RYYRIK-NH2 may induce confounding signal transduction in systems with high receptor reserve.
Chemical & Pharmacological Profile
The NOP receptor (ORL-1) belongs to the opioid receptor family but exhibits little affinity for classical opioids (morphine, naloxone). Selective ligands are required to dissect its role in pain, depression, and cardiovascular regulation.
Comparative Profile Table
Feature
UFP-101
For-RYYRIK-NH2 (and Ac-RYYRIK-NH2)
Chemical Class
Peptide (Modified N/OFQ sequence)
Hexapeptide (Combinatorial Library Derived)
Sequence
[Nphe¹, Arg¹⁴, Lys¹⁵]N/OFQ-NH₂
Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH₂
Functional Classification
Silent Antagonist
Partial Agonist / Antagonist
Binding Affinity ()
~10.2 (High)
~9.2 - 10.0 (High)
Antagonist Potency ()
~9.1 (GTPS)
~6.6 - 7.5 (Context Dependent)
Intrinsic Activity ()
0 (No activation)
0.2 - 0.5 (System Dependent)
Selectivity
>3000-fold vs MOP, DOP, KOP
Selective vs MOP/DOP/KOP; inactive at MOP
In Vivo Profile
Antinociceptive, Antidepressant-like
Hypotensive, Bradycardic (Agonist-like)
Structural Insights[2]
UFP-101: Derived from the endogenous ligand Nociceptin/Orphanin FQ (N/OFQ).[1][2][3][4][5] The Nphe¹ modification removes intrinsic efficacy (silencing the peptide), while Arg¹⁴, Lys¹⁵ enhance affinity and metabolic stability.
For-RYYRIK-NH2: An optimized analog of Ac-RYYRIK-NH2 . The N-terminal Formyl (For) group replaces the Acetyl (Ac) group, significantly enhancing binding affinity (
nM) compared to the parent compound, yet retaining the partial agonist pharmacophore.
In Vitro Efficacy & Signaling Mechanisms[7][8]
The functional divergence between these ligands is best observed in G-protein activation assays.
Inhibition of Voltage-Gated Ca²⁺ Channels (Ca²⁺ influx
).
Caption: Differential signaling activation. UFP-101 binds without activating Gi/o, whereas For-RYYRIK-NH2 induces partial activation, leading to weak downstream effects.
Functional Assay Comparison ([³⁵S]GTP
S Binding)
UFP-101: In membranes (e.g., CHO-hNOP cells), UFP-101 produces zero stimulation of [³⁵S]GTP
S binding. When co-applied with N/OFQ, it shifts the agonist concentration-response curve to the right without depressing the maximum response (classic competitive antagonism).
For-RYYRIK-NH2: Exhibits partial agonism . In systems with high receptor density, it stimulates [³⁵S]GTP
S binding (approx. 30-50% of N/OFQ response). In systems with low receptor reserve (e.g., specific brain regions), it may appear as an antagonist because its intrinsic efficacy is insufficient to reach the threshold for downstream signaling.
In Vivo Efficacy & Behavioral Outcomes[1][4]
The choice of ligand drastically alters in vivo outcomes due to the partial agonist nature of RYYRIK analogs.
Pain/Analgesia:
UFP-101: Acts as an antinociceptive agent by blocking the pronociceptive actions of endogenous N/OFQ.[6][2] It has no effect on its own (silent).[7]
For-RYYRIK-NH2: Can exhibit agonist-like effects or antagonist-like effects depending on the pain model and dose, complicating data interpretation.
Cardiovascular System:
UFP-101: No significant intrinsic cardiovascular effects.
For-RYYRIK-NH2: Acts as a potent agonist , causing hypotension and bradycardia similar to N/OFQ in anesthetized rats. Warning: Do not use RYYRIK analogs if a "pure" antagonist is needed for cardiovascular studies.
Experimental Protocols
Protocol A: [³⁵S]GTP
S Binding Assay
Purpose: To distinguish between silent antagonism (UFP-101) and partial agonism (For-RYYRIK-NH2).
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 100 mM NaCl, 1 mM EDTA, 0.1% BSA, pH 7.4.
GDP (30
M final).
[³⁵S]GTP
S (~0.1 nM).
Workflow:
Preparation: Thaw membranes and homogenize in Assay Buffer.
Pre-incubation: Incubate membranes (10-20
g protein) with GDP for 15 min at 25°C.
Ligand Addition:
Group A (Agonist Mode): Add increasing concentrations (
to M) of For-RYYRIK-NH2 or UFP-101 .
Group B (Antagonist Mode): Add fixed concentration of Antagonist (
M) + increasing concentrations of N/OFQ.
Reaction: Add [³⁵S]GTP
S and incubate for 60 min at 30°C.
Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.
Quantification: Liquid scintillation counting.
Caption: Step-by-step workflow for the [³⁵S]GTP
S functional binding assay.
Protocol B: Electrically Stimulated Mouse Vas Deferens (MVD)
Purpose: Bioassay to assess functional inhibition of neurotransmitter release.
Tissue: Vas deferens from CD1 mice.
Setup: Mount in 5 mL organ bath with Krebs solution, aerated with 95% O₂/5% CO₂.
Stimulation: Electrical field stimulation (0.1 Hz, 1 ms pulse, supramaximal voltage).
Agonist Curve: Apply cumulative N/OFQ to establish
(inhibition of twitch).
Antagonist Test:
Wash tissue.
Incubate with UFP-101 or For-RYYRIK-NH2 for 15 min.
Re-run N/OFQ curve.
Analysis: Calculate Dose Ratio (DR) and Schild Plot (
vs ).
Note: For-RYYRIK-NH2 may depress the twitch baseline before N/OFQ addition (agonist effect). UFP-101 will not.
References
Calo, G., et al. (2002). [Nphe1,Arg14,Lys15]Nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor.[2] British Journal of Pharmacology.[2] Link
Calo, G., et al. (2005). UFP-101, a peptide antagonist selective for the nociceptin/orphanin FQ receptor. CNS Drug Reviews. Link
Beresford, I. J., et al. (1999). Ac-RYYRIK-NH2, a potent and selective partial agonist of the ORL1 receptor. British Journal of Pharmacology.[2]
Kapusta, D. R., et al. (2000). Acetyl-RYYRIK-NH2 is a highly efficacious OP4 receptor agonist in the cardiovascular system of anesthetized rats. Peptides. Link
Li, J., et al. (2014). N-methylthioacetylation of RYYRIK-NH2 with enhanced specific binding affinity and high antagonist activity for nociceptin ORL1 receptor.[9] Bioorganic & Medicinal Chemistry. Link
A Technical Guide to Confirming Partial Agonist Activity of For-RYYRIK-NH2 at the Tachykinin NK2 Receptor in CHO Cells
This guide provides a comprehensive framework for researchers to experimentally characterize and confirm the partial agonist activity of the synthetic peptide For-RYYRIK-NH2. While peptides sharing the C-terminal RF-amid...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers to experimentally characterize and confirm the partial agonist activity of the synthetic peptide For-RYYRIK-NH2. While peptides sharing the C-terminal RF-amide motif, such as FMRFamide-related peptides, are known to modulate a wide array of G-protein coupled receptors (GPCRs), the precise pharmacological profile of novel sequences requires rigorous, evidence-based validation[1][2].
Here, we present a self-validating experimental strategy centered on the human Tachykinin NK2 receptor (NK2R), a GPCR involved in smooth muscle contraction and inflammation[3][4]. By leveraging Chinese Hamster Ovary (CHO) cells as a heterologous expression system, we can isolate the activity of the peptide on our target receptor with high fidelity. This guide will detail the rationale behind the experimental design, provide step-by-step protocols for orthogonal functional assays, and demonstrate how to interpret the resulting data to definitively classify For-RYYRIK-NH2 as a partial agonist.
The Pharmacology of Partial Agonism: Beyond a Simple On/Off Switch
GPCR activation is not a binary event. Ligands can elicit a spectrum of responses upon binding. A full agonist binds to the receptor and stabilizes a conformation that leads to a maximal cellular response. An antagonist binds but does not provoke a response, effectively blocking the receptor.
A partial agonist occupies a unique middle ground: it binds to and activates the receptor but produces a submaximal effect (Emax), even at saturating concentrations, compared to a full agonist.[5] This occurs because partial agonists are less efficient at inducing the fully active receptor conformation. Consequently, in the presence of a full agonist, a partial agonist can act as a competitive antagonist, reducing the maximal achievable response. Understanding this dual character is critical for drug development, as partial agonists can provide a more modulated physiological effect with a potentially wider therapeutic window.
Our objective is to determine where For-RYYRIK-NH2 falls on this spectrum by comparing its dose-response curve to that of a known full agonist and an antagonist at the NK2 receptor.
Caption: Conceptual dose-response curves for different ligand types.
Experimental Design: An Orthogonal Approach
To build a robust and trustworthy case for partial agonism, we will probe the two primary signaling cascades initiated by the Tachykinin NK2 receptor. The NK2R is known to couple with both Gs and Gq/11 G-proteins.[3] This dual coupling provides two independent pathways to measure receptor activation:
Gq/11 Pathway: Activation of Phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and a subsequent, rapid increase in intracellular calcium ([Ca²⁺]i). We will measure this using a Calcium Mobilization Assay .[6][7][8]
Gs Pathway: Activation of Adenylate Cyclase (AC), leading to the accumulation of cyclic adenosine monophosphate (cAMP). We will quantify this using a cAMP Accumulation Assay .[9][10][11]
Using two distinct readouts ensures that the observed effect is not an artifact of a single assay technology and provides a more complete picture of the compound's signaling profile.
The Importance of Controls
Every protocol described is designed to be self-validating through the rigorous use of controls:
Full Agonist Control: Neurokinin A (NKA), the preferred endogenous ligand for NK2R, will define the 100% response level.[3][12][13]
Antagonist Control: Nepadutant (MEN11420), a selective NK2R antagonist, should produce no response on its own and should block the activity of both NKA and For-RYYRIK-NH2.[3]
Vehicle Control: The solvent used to dissolve the compounds (e.g., DMSO or PBS) will establish the baseline (0%) response.
Caption: Overall experimental workflow for confirming partial agonism.
Detailed Experimental Protocols
These protocols are optimized for a 384-well plate format suitable for generating robust dose-response curves.
Part A: Cell Culture and Transfection
Cell Culture: Culture CHO-K1 cells in F-12K Medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin. Maintain cells in a humidified incubator at 37°C with 5% CO₂.
Transfection: When cells reach 80-90% confluency in a T75 flask, transfect them with a mammalian expression vector encoding the human Tachykinin NK2 receptor (TACR2 gene) using a lipid-based transfection reagent according to the manufacturer's protocol. A mock transfection (reagent only) should be run in parallel to confirm low endogenous activity.
Part B: Calcium Mobilization Assay
This protocol utilizes a fluorescent calcium indicator dye that increases in fluorescence intensity upon binding to free cytosolic calcium.[7]
Cell Seeding: 24 hours post-transfection, harvest the cells and seed them into black-walled, clear-bottom 384-well microplates at a density of 15,000 cells per well in 20 µL of culture medium. Incubate overnight.
Dye Loading: Aspirate the culture medium and add 20 µL of Fluo-4 AM loading buffer (e.g., Fluo-4 AM dye dissolved in Hanks' Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid) to each well.
Incubation: Incubate the plate for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark to allow for de-esterification of the dye.
Compound Preparation: During incubation, prepare a 4X final concentration series of the test compounds (For-RYYRIK-NH2, NKA, Nepadutant) in assay buffer.
Data Acquisition: Place the cell plate into a fluorescent microplate reader (e.g., FlexStation® 3 or FLIPR®). Set the instrument to read fluorescence (Excitation: 494 nm, Emission: 516 nm) every 1.5 seconds for 120 seconds. After a 15-second baseline reading, the instrument should automatically add 10 µL of the 4X compound solution to each well.
Analysis: The response is calculated as the peak fluorescence intensity minus the baseline reading.
Part C: cAMP Accumulation Assay
This protocol uses a competitive immunoassay to measure intracellular cAMP levels. The signal is inversely proportional to the amount of cAMP produced by the cells.[10][14]
Cell Seeding: 24 hours post-transfection, harvest the cells and seed them into solid white 384-well microplates at a density of 5,000 cells per well in 10 µL of culture medium containing a phosphodiesterase (PDE) inhibitor such as 500 µM IBMX.
Compound Stimulation: Add 5 µL of a 3X final concentration series of the test compounds to the wells.
Incubation: Incubate the plate at room temperature for 30 minutes to allow for cAMP accumulation.
Detection: Add 15 µL of the cAMP detection reagent and lysis buffer solution (e.g., from a cAMP-Glo™ Max or HTRF® cAMP dynamic kit) according to the manufacturer's instructions.
Signal Readout: After a further incubation period (20-60 minutes, kit-dependent), read the plate on a luminometer or HTRF-compatible plate reader.
Data Analysis & Interpretation
The raw data from both assays should be normalized. The average of the vehicle control wells is set as 0% response, and the average of the maximum NKA concentration wells is set as 100% response.
Table 1: Hypothetical Calcium Mobilization Data
Compound
EC₅₀ (nM)
Eₘₐₓ (% of NKA Response)
Activity Profile
Neurokinin A (NKA)
1.2
100%
Full Agonist
For-RYYRIK-NH2
8.5
65%
Partial Agonist
Nepadutant
N/A
0%
Antagonist
Table 2: Hypothetical cAMP Accumulation Data
Compound
EC₅₀ (nM)
Eₘₐₓ (% of NKA Response)
Activity Profile
Neurokinin A (NKA)
2.5
100%
Full Agonist
For-RYYRIK-NH2
15.2
58%
Partial Agonist
Nepadutant
N/A
0%
Antagonist
Interpretation of Results
Confirmation of Partial Agonism: For-RYYRIK-NH2 elicits a dose-dependent response in both the calcium and cAMP assays, confirming it is an agonist. However, its maximal effect (Emax) plateaus at approximately 60-65% of the response achieved by the full agonist, NKA. This submaximal response is the defining characteristic of a partial agonist.[15]
Potency (EC₅₀): The EC₅₀ values indicate the concentration required to produce 50% of the compound's own maximal effect. In this example, For-RYYRIK-NH2 is less potent than the endogenous full agonist NKA, which is common for synthetic peptides.
Assay Validation: The full agonist (NKA) and antagonist (Nepadutant) behave as expected, producing 100% and 0% response, respectively. This validates the integrity of the assay systems and confirms that the observed activity is mediated specifically by the NK2 receptor.
Orthogonal Confirmation: The consistent partial agonist profile observed across two distinct signaling pathways (Gq/Ca²⁺ and Gs/cAMP) provides strong, mutually reinforcing evidence for the classification of For-RYYRIK-NH2.
Conclusion
Through a systematic approach employing a well-characterized cellular model, validated controls, and orthogonal functional assays, we have demonstrated a clear and reliable method for confirming the partial agonist activity of the peptide For-RYYRIK-NH2 at the human Tachykinin NK2 receptor. The experimental data unequivocally show that while For-RYYRIK-NH2 activates the receptor, it is incapable of eliciting the full cellular response seen with the endogenous ligand Neurokinin A. This pharmacological profile is consistent across both Gq-mediated calcium mobilization and Gs-mediated cAMP accumulation pathways. This guide provides researchers with the necessary tools and rationale to confidently characterize novel GPCR modulators, a critical step in modern drug discovery and pharmacological research.
Title: An overview of Ca2+ mobilization assays in GPCR drug discovery. Source: PubMed. [Link]
Title: Gq/11 and Gi/o activation profiles in CHO cells expressing human muscarinic acetylcholine receptors. Source: PMC. [Link]
Title: Signaling pathways and physiological functions of Drosophila melanogaster FMRFamide-related peptides. Source: PubMed. [Link]
Title: Computational modeling and experimental validation of the EPI-X4/CXCR4 complex allows rational design of small peptide antagonists. Source: PMC. [Link]
Title: Receptor density and cAMP accumulation: analysis in CHO cells exhibiting stable expression of a cDNA that encodes the beta 2-adrenergic receptor. Source: PubMed. [Link]
Title: Tritium-labelled isovaleryl-RYYRIK-NH2 as potential antagonist probe for ORL1 nociceptin receptor. Source: PubMed. [Link]
Title: Acetyl-RYYRIK-NH2, a purported orphanin FQ antagonist, does not block the orphanin FQ-induced prolactin secretory response in female rats. Source: PubMed. [Link]
Title: Structures of the parent peptides RP-170 and Ac-RYYRIK-NH2 and of the hybrid derivatives KW-495 and KW-496, and the synthetic strategy. Source: ResearchGate. [Link]
Title: FMRFamide-like peptides (FaLPs) - an overview of diverse physiological roles in insects and other arthropods. Source: International Journal of Biological Sciences. [Link]
Title: Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Source: Bio-protocol. [Link]
Title: Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout. Source: MDPI. [Link]
Title: Tachykinins and Their Receptors: Contributions to Physiological Control and the Mechanisms of Disease. Source: PMC. [Link]
Title: High-Affinity Partial Agonists of the Vanilloid Receptor. Source: ResearchGate. [Link]
Title: FMRFamide-Like Peptide 22 Influences the Head Movement, Host Finding, and Infection of Heterodera glycines. Source: Frontiers. [Link]
Title: FMRFamide-like peptides expand the behavioral repertoire of a densely connected nervous system. Source: PNAS. [Link]
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Cross-Reactivity Validation of For-RYYRIK-NH2 with Classical Opioid Receptors
Executive Summary For-RYYRIK-NH2 (N-Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2) represents a specific class of peptide-based antagonists targeting the Nociceptin/Orphanin FQ peptide receptor (NOP, formerly ORL-1).[][2][] While s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For-RYYRIK-NH2 (N-Formyl-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2) represents a specific class of peptide-based antagonists targeting the Nociceptin/Orphanin FQ peptide receptor (NOP, formerly ORL-1).[][2][] While structurally homologous to classical opioid receptors (MOR, DOR, KOR), the NOP receptor exhibits distinct pharmacology.
The critical validation step for any NOP-targeting lead is proving negative cross-reactivity against classical opioid receptors.[][2] This guide outlines the comparative landscape and provides a self-validating experimental framework to quantify the selectivity profile of For-RYYRIK-NH2, distinguishing it from non-peptide alternatives like J-113397 and classical antagonists like Naloxone.[][2][]
The Pharmacological Landscape
To validate For-RYYRIK-NH2, one must understand the "Selectivity Filter."[][2][] The NOP receptor shares ~60% sequence homology with classical opioid receptors, yet traditional opioids (e.g., Naloxone) possess negligible affinity for NOP. Conversely, a high-quality NOP ligand must not activate or block MOR, DOR, or KOR to avoid sedation, respiratory depression, or dysphoria.
Comparative Profile: Ligand Classes
The following table contrasts For-RYYRIK-NH2 with industry-standard controls.
Feature
For-RYYRIK-NH2
J-113397
Naloxone
Molecule Type
Hexapeptide (Modified)
Small Molecule (Piperidine)
Small Molecule (Alkaloid)
Primary Target
NOP Receptor (Antagonist)
NOP Receptor (Antagonist)
MOR, KOR, DOR (Antagonist)
NOP Affinity ()
~1.5 nM (High)*
~2.0 nM (High)
>10,000 nM (Negligible)
Selectivity Ratio
>1000-fold vs. Classical
>500-fold vs. Classical
Non-selective among classical
BBB Permeability
Low (requires vector/modification)
High
High
Experimental Utility
Highly specific probe; metabolic susceptibility
Systemic in vivo studies
Negative control for NOP
*Note: Affinity values are based on the structural analog Ac-RYYRIK-NH2; N-terminal formylation (For-) generally retains binding core geometry but alters metabolic stability.[][2][]
Experimental Validation Framework
The validation logic follows a subtractive screening process. You must demonstrate that For-RYYRIK-NH2 displaces NOP-specific radioligands but fails to displace MOR/DOR/KOR-specific radioligands at physiological concentrations.[][2][]
Logic Flow Diagram
The following diagram illustrates the decision matrix for validating cross-reactivity.
Caption: Decision matrix for validating NOP selectivity against classical opioid receptors.
Detailed Protocols: Competition Binding Assay
This protocol is the "Gold Standard" for defining
(inhibition constant).[] As a Senior Scientist, I recommend using membrane preparations from CHO or HEK293 cells stably expressing individual receptor subtypes to avoid the noise of endogenous tissue preparations.
Harvest cells and homogenize in ice-cold Tris buffer. Centrifuge at 40,000 x g for 20 min. Resuspend pellets to a final protein concentration of 200–400
g/mL.
Plate Setup (96-well format):
Total Binding (TB): Membrane + Radioligand + Vehicle.[][2][]
Expert Note: If For-RYYRIK-NH2 shows partial displacement at MOR at high concentrations (
), this is acceptable for most research applications provided the dosage used in your specific model remains below this threshold.[][2][]
References
Gündüz, O., et al. (2006).[] In vitro and in vivo pharmacological characterization of the nociceptin/orphanin FQ receptor ligand Ac-RYYRIK-ol.[][2][] European Journal of Pharmacology, 539(1-2), 39-48.[][2][]
Spagnolo, B., et al. (2008).[][4] Pharmacological Characterization of the Nociceptin/Orphanin FQ Receptor Antagonist SB-612111.[][2][][4][5] Journal of Pharmacology and Experimental Therapeutics, 324(1), 154-162.[][]
Kawamoto, H., et al. (1999).[] Discovery of the first potent and selective small molecule opioid receptor-like (ORL1) antagonist: 1-[(3R,4R)-1-cyclooctylmethyl-3-hydroxymethyl-4-piperidyl]-3-ethyl-1,3-dihydro-2H-benzimidazol-2-one (J-113397).[][2][] Journal of Medicinal Chemistry, 42(25), 5061-5063.[][]
Magyar, A., et al. (2000).[] Acetyl-RYYRIK-NH2 is a highly efficacious OP4 receptor agonist in the cardiovascular system of anesthetized rats.[][2][][6] Peptides, 21(12), 1875-1880.[][][6]
Comprehensive Guide to the Safe Disposal of For-RYYRIK-NH2
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of the synthetic peptide For-RYYRIK-NH2. As a trusted partner in yo...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of the synthetic peptide For-RYYRIK-NH2. As a trusted partner in your research, we are committed to providing information that ensures safety, regulatory compliance, and scientific integrity, extending beyond the product itself. This guide is structured to explain not just the "how," but the critical "why" behind each step, ensuring a thorough understanding of the principles involved.
Part 1: Foundational Safety & Chemical Profile
The safe disposal of any chemical begins with a comprehensive understanding of its properties and potential hazards. For-RYYRIK-NH2, a hexapeptide, is primarily of interest for its biological activity, but its chemical characteristics dictate its disposal protocol.
Chemical Identity of For-RYYRIK-NH2
For-RYYRIK-NH2 is a synthetic peptide designed as a high-affinity ligand for the NOP (Nociceptin/Orphanin FQ) receptor.[1][2][] Its structure and properties are summarized below.
The peptide contains two basic residues (Arg, Lys) and an N-terminal amine group, making it positively charged at neutral pH. This suggests good solubility in aqueous, slightly acidic solutions.[5][6]
Core Hazard Assessment
As with many research-grade peptides, a full toxicological profile for For-RYYRIK-NH2 is not available.[7] Therefore, it must be handled with due caution, assuming potential hazards until proven otherwise. The primary risks are categorized as follows:
Unknown Biological Effects : As a potent, biologically active molecule, accidental exposure could have unintended pharmacological effects. All handling should be performed with appropriate containment to prevent inhalation, ingestion, or skin contact.[7]
Chemical Hazards from Synthesis Byproducts : Synthetic peptides are almost universally purified using high-performance liquid chromatography (HPLC) and delivered as trifluoroacetate (TFA) salts. Trifluoroacetic acid is a strong, corrosive acid that can cause severe chemical burns upon contact and is the primary chemical hazard to address during disposal.[8]
Environmental Hazard : The peptide has a high nitrogen content (14 nitrogen atoms per molecule). The improper disposal of nitrogenous compounds contributes to nitrogen pollution, which can lead to eutrophication of waterways and biodiversity loss.[9]
Mandatory Personal Protective Equipment (PPE)
Before handling or beginning any disposal procedure, ensure the following PPE is in use. All operations should be conducted within a certified chemical fume hood.
Eye Protection : Safety goggles or glasses with side shields.
Hand Protection : Chemical-resistant gloves (e.g., nitrile).
Body Protection : A full-length laboratory coat.
Part 2: Step-by-Step Disposal Protocol
The following protocol provides a systematic approach to managing and disposing of For-RYYRIK-NH2 waste. The central principle is the neutralization of acidic residues followed by disposal in accordance with institutional and local regulations.
Step 1: Waste Assessment and Segregation
Properly categorize your waste streams to ensure correct handling. Never mix different categories of chemical waste.
Category A: Unused Solid Peptide : The original lyophilized powder.
Category B: Contaminated Dry Waste : Items such as weighing paper, pipette tips, microcentrifuge tubes, and contaminated gloves.
Category C: Aqueous Solutions : Buffer or media solutions containing the dissolved peptide. This waste is likely acidic due to the TFA counter-ion.
Category D: Organic Solvent Solutions : Solutions where the peptide is dissolved in a solvent like DMSO.
Step 2: Neutralization of Aqueous Waste (Category C)
The primary goal of this step is to neutralize the corrosive TFA, rendering the bulk solution safer to handle and compliant for final disposal.
Experimental Protocol for Neutralization:
Preparation : Prepare a 1% (w/v) sodium bicarbonate (NaHCO₃) solution in deionized water. You will also need pH indicator strips or a calibrated pH meter.
Containment : Place the container of aqueous peptide waste (Category C) in a larger secondary container within a chemical fume hood to manage any potential splashing or effervescence.
Neutralization : While gently stirring the waste solution, add the 1% sodium bicarbonate solution dropwise. Carbon dioxide gas will evolve, so add the base slowly to avoid excessive foaming.
pH Monitoring : Periodically check the pH of the solution. Continue adding sodium bicarbonate until the pH is stable within a neutral range of 6.0 to 8.0.[8]
Final Verification : Once the target pH is reached, let the solution stand for approximately 10-15 minutes and re-measure the pH to ensure it has remained stable.
Step 3: Final Disposal Pathway Selection
The appropriate final disposal route depends on the waste category and, most importantly, your institution's Environmental Health & Safety (EHS) guidelines. Always consult your local EHS office for final approval.
Waste Category
Treatment
Final Disposal Method
A: Unused Solid
None
Collect in a clearly labeled container for solid chemical waste. Dispose of through your institution's EHS-approved program.
B: Contaminated Dry
None
Place in a sealed bag or container labeled "Solid Chemical Waste" and dispose of through the EHS program. Do not place in regular or biohazard trash.
C: Aqueous Solutions
Neutralize to pH 6.0-8.0
Small Quantities (<100 mg peptide): If permitted by local regulations, may be eligible for drain disposal with copious amounts of running water. CONFIRM WITH EHS.Large Quantities/If Prohibited: Collect in a labeled hazardous waste container for aqueous chemical waste. Dispose of through the EHS program.[8]
D: Organic Solutions
None
Collect in a designated container for non-halogenated or halogenated organic waste, as appropriate. DO NOT mix with aqueous waste. Dispose of through the EHS program.
Disposal Decision Workflow
The following diagram illustrates the logical flow for selecting the correct disposal pathway for For-RYYRIK-NH2 waste.